The Enigmatic Molecule: An Inquiry into CAS 2137693-32-2
An in-depth investigation into the molecular identity and characteristics of the compound designated by CAS Registry Number 2137693-32-2 reveals a significant information gap in publicly accessible scientific and chemica...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth investigation into the molecular identity and characteristics of the compound designated by CAS Registry Number 2137693-32-2 reveals a significant information gap in publicly accessible scientific and chemical databases. Despite a comprehensive search strategy, the molecular weight and chemical formula for this specific substance remain unconfirmed, precluding the development of a detailed technical guide as initially envisioned.
This document serves as a transparent record of the search and an acknowledgment of the current limitations in available data. For researchers, scientists, and drug development professionals, the absence of foundational information such as molecular formula and weight for a registered chemical entity is an unusual and noteworthy occurrence. It suggests several possibilities, including that the compound may be part of a proprietary database not indexed by public search engines, a recently assigned CAS number with information yet to be disseminated, or a potential data entry error in the provided identifier.
Without the fundamental building blocks of its chemical identity, any further exploration into the synthesis, mechanism of action, signaling pathways, or experimental protocols of CAS 2137693-32-2 would be purely speculative and fall short of the rigorous standards of scientific integrity and accuracy required for a technical guide.
We remain committed to providing accurate and verifiable information. Should data regarding CAS 2137693-32-2 become publicly available, a comprehensive technical guide will be developed to meet the needs of the research community. We encourage any parties with documented information on this compound to contribute to the public scientific record.
Exploratory
The Pyrido[4,3-d]pyrimidine Scaffold: A Technical Guide for Medicinal Chemists
Executive Summary The pyrido[4,3-d]pyrimidine scaffold represents a privileged bicyclic heteroaromatic system in modern drug discovery. Structurally distinct from its isomer pyrido[2,3-d]pyrimidine (the core of approved...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The pyrido[4,3-d]pyrimidine scaffold represents a privileged bicyclic heteroaromatic system in modern drug discovery. Structurally distinct from its isomer pyrido[2,3-d]pyrimidine (the core of approved CDK4/6 inhibitors like Palbociclib), the [4,3-d] isomer offers unique vectors for chemical space exploration. Its nitrogen placement (positions 1, 3, and 6) creates a specific electronic landscape that mimics the adenine ring of ATP, making it a highly effective pharmacophore for kinase inhibition (EGFR, PI3K, CDK).
This guide provides a technical deep-dive into the synthetic architectures, structure-activity relationships (SAR), and experimental validation of this scaffold, designed for application scientists and medicinal chemists.
Part 1: Structural Rationale & Chemical Space
The Bioisosteric Advantage
The pyrido[4,3-d]pyrimidine core acts as a bioisostere to quinazolines (e.g., Gefitinib) and pteridines .
Solubility: The inclusion of the pyridine nitrogen (N6) lowers LogP compared to the carbocyclic quinazoline, often improving aqueous solubility and metabolic stability.
H-Bonding Potential: The N6 nitrogen serves as a specific hydrogen bond acceptor, allowing interactions with solvent-front residues in kinase pockets that quinazolines cannot access.
Numbering and Topology
Correct IUPAC numbering is critical for SAR discussion. The fusion occurs between the d-face of the pyrimidine and the pyridine ring.
Position 6: Pyridine nitrogen (Solvent interaction/Solubility vector).
Positions 2, 4: Primary substitution vectors for potency.
Positions 5, 7, 8: Vectors for selectivity and steric tuning.
Part 2: Synthetic Architectures
Medicinal chemistry requires robust routes to access diverse substitution patterns. Two primary strategies exist: Pyridine-Annelation (building the pyridine onto a pyrimidine) and Pyrimidine-Annelation (building the pyrimidine onto a pyridine/piperidone).
Strategy A: The Piperidone Route (Pyrimidine-Annelation)
This is the most versatile route for generating tetrahydro- intermediates, which can be aromatized. It allows for easy introduction of diversity at the N6 position early in the synthesis.
Mechanism:
Starting Material: N-protected-4-piperidone.
Functionalization: Formation of an enaminone or
-keto ester equivalent.
Cyclization: Condensation with amidines, guanidines, or urea.
Strategy B: The Pyrimidine Route (Pyridine-Annelation)
Used when the pyrimidine ring requires complex substitution patterns established prior to cyclization.
Mechanism:
Starting Material: 4-amino-5-cyanopyrimidine.
Cyclization: Reaction with DMF-DMA or orthoesters followed by cyclization with active methylene compounds.
Synthetic Workflow Diagram
The following diagram illustrates the logical flow for synthesizing the scaffold using the Piperidone Route, a preferred method for high-throughput library generation.
Caption: Figure 1. Modular synthesis of pyrido[4,3-d]pyrimidine via the Piperidone Route, allowing late-stage aromatization.
Part 3: Medicinal Chemistry & SAR[1][2][3][4][5][6][7][8]
Kinase Inhibition (EGFR & CDK Focus)
The scaffold binds in the ATP-binding pocket of kinases. The SAR is generally defined as follows:
Position
Chemical Modification
Biological Impact
C4 (Head)
Anilines, Benzylamines
Primary Hinge Binder. Forms H-bonds with the hinge region (e.g., Met793 in EGFR). Bulky hydrophobic groups here fit into the back pocket.
C2 (Tail)
H, NH2, Alkoxy
Affinity Tuner. Small groups preferred. NH2 can form additional H-bonds with acidic residues (e.g., Glu/Asp).
N6 (Solvent)
Alkyl, Acyl, Sulfonyl
Solubility & PK. This position points towards the solvent front. Ideal for attaching solubilizing tails (morpholine, piperazine) without steric clash in the pocket.
C7
Halogens, Methyl
Selectivity. Substituents here can clash with the gatekeeper residue, driving selectivity between kinases (e.g., EGFR vs. CDK2).
Case Study: EGFR Inhibition
Research indicates that 2,4-disubstituted pyrido[4,3-d]pyrimidines are potent EGFR inhibitors.
Mechanism: Competitive inhibition of ATP.
Key Interaction: The N1 and N3 atoms of the pyrimidine ring mimic the N1 and N3 of the adenine in ATP.
Advantage over Quinazoline: The N6-nitrogen allows for protonation at physiological pH (depending on substitution), potentially enhancing lysosomal trapping or modifying distribution volume.
Part 4: Experimental Protocols
Synthetic Protocol: Construction of the Core
Objective: Synthesis of 2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one (Precursor).
Enamine Formation: Dissolve N-Boc-4-piperidone in anhydrous toluene. Add DMF-DMA and reflux for 4 hours. Monitor by TLC (disappearance of ketone).
Workup 1: Evaporate solvent under reduced pressure to yield the crude enaminone (usually a yellow oil).
Cyclization: Dissolve the crude enaminone in anhydrous ethanol. Add Acetamidine hydrochloride.
Base Addition: Slowly add NaOEt solution at 0°C.
Reflux: Heat the mixture to reflux for 12 hours.
Quench: Cool to room temperature, neutralize with dilute acetic acid.
Isolation: Extract with Ethyl Acetate (3x), dry over MgSO4, and concentrate.
Purification: Recrystallize from Ethanol/Hexane or use Flash Chromatography (DCM:MeOH 95:5).
Validation: Confirm structure via 1H-NMR (Look for pyrimidine singlets) and LC-MS (M+1 peak).
Biological Assay: In Vitro Kinase Assay (EGFR)
Objective: Determine IC50 of the synthesized compound against EGFR (WT).
Protocol:
System: ADP-Glo™ Kinase Assay (Promega) or equivalent FRET-based assay.
Preparation: Prepare 3x serial dilutions of the test compound in DMSO (Final DMSO concentration <1%).
Enzyme Mix: Incubate EGFR enzyme (0.2 ng/µL) with test compound for 15 minutes at room temperature in kinase buffer (Tris-HCl pH 7.5, MgCl2, MnCl2, DTT).
Substrate: Add ATP (at Km, typically 10 µM) and Poly(Glu,Tyr) substrate.
Reaction: Incubate for 60 minutes at 25°C.
Detection: Add ADP-Glo reagent to terminate reaction and deplete remaining ATP. Incubate 40 mins. Add Kinase Detection Reagent to convert ADP to ATP -> Luciferase signal.
Analysis: Measure luminescence. Plot RLU vs. Log[Compound]. Calculate IC50 using non-linear regression (GraphPad Prism).
Part 5: Mechanism of Action Visualization
The following diagram details the signaling pathway where Pyrido[4,3-d]pyrimidine inhibitors intervene, specifically targeting the Receptor Tyrosine Kinase (RTK) ATP-binding site.
Caption: Figure 2. Signal transduction blockade by Pyrido[4,3-d]pyrimidine inhibitors at the RTK level, preventing downstream MAPK cascade activation.
References
Yadav, P., & Shah, K. (2022).[1][2] Chemistry and biological evaluation of pyrido[4,3-d]pyrimidines: A review. Chemical Biology & Drug Design, 99(5), 758-768.[2] Link
Voskressensky, L. G., et al. (2013). Biopharmaceutical profiling of a pyrido[4,3-d]pyrimidine compound library. European Journal of Pharmaceutical Sciences, 48(4-5), 685-693. Link
Zhai, X., et al. (2018).[3][4][5] Discovery and optimization of tetrahydropyrido[4,3-d]pyrimidine derivatives as novel ATX and EGFR dual inhibitors.[4] Bioorganic & Medicinal Chemistry, 26(6), 1238-1248. Link
Al-Warhi, T., et al. (2020). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry, 8, 582. Link
Thompson, A. M., et al. (2000). Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry, 43(24), 4606–4619. (Provided for structural comparison context). Link
8-Methylpyrido[4,3-d]pyrimidin-5-amine as a PRC2 complex inhibitor intermediate
The following technical guide details the synthesis, structural logic, and application of 8-Methylpyrido[4,3-d]pyrimidin-5-amine , a critical intermediate in the development of allosteric Polycomb Repressive Complex 2 (P...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the synthesis, structural logic, and application of 8-Methylpyrido[4,3-d]pyrimidin-5-amine , a critical intermediate in the development of allosteric Polycomb Repressive Complex 2 (PRC2) inhibitors.
Executive Summary: The Allosteric Shift
The pharmacological inhibition of PRC2 has evolved from competing with the SAM cofactor (e.g., Tazemetostat targeting EZH2) to allosteric inhibition via the Embryonic Ectoderm Development (EED) subunit.
8-Methylpyrido[4,3-d]pyrimidin-5-amine represents a privileged scaffold in this domain. Unlike SAM-competitive inhibitors, molecules derived from this intermediate bind to the H3K27me3-binding pocket of EED. This binding induces a conformational change that locks the PRC2 complex in an inactive state, preventing the propagation of the repressive H3K27me3 mark.
This guide provides the specific chemical methodology to synthesize this intermediate and validates its utility in high-affinity inhibitor design.
Structural Biology & SAR Logic
The selection of the pyrido[4,3-d]pyrimidine core over other isomers (like pyrido[2,3-d]) is driven by the specific geometry of the EED WD40 domain.
The Core (Pyrido[4,3-d]pyrimidine): Mimics the methylated lysine of the histone tail, anchoring the molecule in the aromatic cage of EED.
8-Methyl Group: Provides a critical hydrophobic contact within the pocket, significantly increasing potency compared to the des-methyl analog. It fills a small lipophilic sub-pocket adjacent to the central binding site.
5-Amine Handle: Serves as the vector for the "solubilizing tail." In final drug candidates (like EED226 analogues), this amine is often functionalized (e.g., via Buchwald-Hartwig coupling) to project into the solvent channel, improving pharmacokinetic properties (solubility, permeability).
Mechanism of Action Diagram
The following diagram illustrates the allosteric inhibition pathway where the intermediate plays its role.
The synthesis of 8-Methylpyrido[4,3-d]pyrimidin-5-amine requires a convergent approach. We utilize a "Pyridine-First" strategy, which allows for the unambiguous placement of the 8-methyl group.
Note: NMR shifts are approximate estimates based on the pyrido-pyrimidine core. The singlet at ~9.3 ppm is characteristic of the pyrimidine proton between the nitrogens.
Downstream Application: Generating the Inhibitor
The "5-amine" is rarely the final drug. It is the nucleophile used to attach the "tail" that interacts with the solvent-exposed region of EED.
Typical Coupling Reaction:
Reaction Type: Reductive Amination or Nucleophilic Substitution.
Partner: N-Boc-piperidin-4-one or a functionalized benzyl halide.
Example (EED226-like):
The 5-amine is often actually installed after coupling a chloro-intermediate with a complex amine tail.
Correction for High-Efficiency: If you possess 8-Methylpyrido[4,3-d]pyrimidin-5-amine , you can use Buchwald-Hartwig Arylation to couple it with aryl halides, or use it as the electrophile (if reverting to the 5-chloro) to react with complex amines like 1-(4-methylpiperazin-1-yl)ethanamine.
References
Novartis Institutes for BioMedical Research. (2017). Discovery of First-in-Class, Potent, and Orally Bioavailable Embryonic Ectoderm Development (EED) Inhibitor (EED226). Journal of Medicinal Chemistry.[2]
Shanghai Blueray Biopharma Co., Ltd. (2019). Pyridine or pyridazine ring compound and application thereof (Patent CN110563722A).[3] Google Patents.
Hao, H., et al. (2021). Structure-Activity Relationship of Pyrido[4,3-d]pyrimidine Derivatives. European Journal of Medicinal Chemistry.
Vertex Pharmaceuticals. (2016). Triazolopyrimidine compounds and uses thereof (Patent US20160176882).[4] (Relating to MAK683 analogues).
The Aminopyrido[4,3-d]pyrimidine Scaffold: A Versatile Core for Targeted Drug Discovery
An In-depth Technical Guide for Researchers and Drug Development Professionals The landscape of modern therapeutics is increasingly dominated by targeted therapies, small molecules engineered to interact with specific bi...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers and Drug Development Professionals
The landscape of modern therapeutics is increasingly dominated by targeted therapies, small molecules engineered to interact with specific biological targets implicated in disease. Within this paradigm, the aminopyrido[4,3-d]pyrimidine scaffold has emerged as a privileged heterocyclic system, demonstrating a remarkable breadth of biological activities. This guide provides a comprehensive overview of the biological landscape of aminopyrido[4,3-d]pyrimidine derivatives, delving into their mechanisms of action, key therapeutic targets, and the experimental methodologies crucial for their evaluation. With a focus on scientific integrity and actionable insights, this document is intended to serve as a valuable resource for researchers actively engaged in the discovery and development of novel therapeutics based on this versatile chemical core.
The Therapeutic Promise of Aminopyrido[4,3-d]pyrimidines: A Multi-Targeted Approach
The unique structural arrangement of the aminopyrido[4,3-d]pyrimidine core, a fusion of pyridine and pyrimidine rings, confers upon it the ability to interact with a diverse array of biological macromolecules. This has led to the development of derivatives with potent activities against several key targets in cellular signaling pathways, most notably in the realm of oncology and inflammation.
Kinase Inhibition: A Dominant Modality
A significant portion of the research into aminopyrido[4,3-d]pyrimidines has focused on their capacity to inhibit protein kinases. These enzymes play a pivotal role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer.
Tyrosine Kinase Inhibition: Many aminopyrido[2,3-d]pyrimidine derivatives have been identified as potent inhibitors of tyrosine kinases, which are crucial mediators of cell growth, differentiation, and survival.[1] These compounds often act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase and preventing the transfer of a phosphate group to its substrate.[2] Key tyrosine kinase targets for this class of compounds include the Epidermal Growth Factor Receptor (EGFR), Platelet-Derived Growth Factor Receptor (PDGFr), and Fibroblast Growth Factor Receptor (FGFr).[1][2] The inhibition of these receptors can disrupt downstream signaling pathways, such as the RAS-RAF-MAPK and PI3K/AKT pathways, ultimately leading to reduced cell proliferation and the induction of apoptosis.[3]
PIM Kinase Inhibition: The PIM family of serine/threonine kinases (PIM-1, PIM-2, and PIM-3) are increasingly recognized as important targets in oncology. Overexpressed in a variety of cancers, they contribute to cell survival, proliferation, and drug resistance.[4][5] Certain aminopyrido[2,3-d]pyrimidine derivatives have shown potent inhibitory activity against PIM-1 kinase, leading to cell cycle arrest at the G1 phase and the induction of apoptosis in cancer cells.[6]
Adenosine Kinase (AK) Inhibition: Beyond the realm of oncology, aminopyrido[2,3-d]pyrimidines have been developed as novel, non-nucleoside inhibitors of adenosine kinase (AK).[7][8][9][10][11] AK is a key enzyme in the regulation of adenosine levels, a nucleoside with potent anti-inflammatory and analgesic properties. By inhibiting AK, these compounds can increase extracellular adenosine concentrations, leading to therapeutic effects in models of pain and inflammation.
Modulation of the Hedgehog Signaling Pathway
The Hedgehog (Hh) signaling pathway is a critical regulator of embryonic development and is also implicated in the pathogenesis of several cancers, including medulloblastoma and basal-cell carcinoma.[6][12] A key component of this pathway is the transmembrane protein Smoothened (SMO).[6] Tetrahydropyrido[4,3-d]pyrimidine derivatives have been identified as potent antagonists of SMO, effectively inhibiting the Hh signaling pathway and demonstrating in vivo activity in preclinical cancer models.[13]
Structure-Activity Relationships: Guiding Rational Drug Design
The biological activity of aminopyrido[4,3-d]pyrimidine derivatives is exquisitely sensitive to the nature and position of substituents on the core scaffold. Understanding these structure-activity relationships (SAR) is paramount for the rational design of new and improved therapeutic agents.
Substitutions at various positions of the pyridopyrimidine ring system have been explored to optimize potency, selectivity, and pharmacokinetic properties. For instance, in the context of tyrosine kinase inhibition, the introduction of different aliphatic and aromatic substituents at the 2, 6, and 7 positions has been shown to significantly impact the inhibitory activity against kinases like PDGFr, FGFr, and c-Src.[1] Similarly, for adenosine kinase inhibitors, a variety of alkyl, aryl, and heteroaryl substituents are tolerated at the C5, C6, and C7 positions, with specific substitutions leading to potent, in vivo active analgesics.[7][8][11]
Experimental Evaluation of Biological Activity: Key Protocols and Methodologies
The characterization of the biological activity of aminopyrido[4,3-d]pyrimidine derivatives relies on a suite of robust and validated in vitro and cell-based assays. The following section details the protocols for some of the most critical experiments.
In Vitro Kinase Inhibition Assay
This assay directly measures the ability of a compound to inhibit the enzymatic activity of a specific kinase.
Protocol:
Reaction Setup: In a 96-well plate, prepare a reaction mixture containing the purified kinase enzyme, a suitable peptide or protein substrate, and the test compound at various concentrations.
Reaction Initiation: Initiate the kinase reaction by adding a solution of adenosine triphosphate (ATP), often radiolabeled ([γ-³²P]ATP) or in a system designed for non-radioactive detection.
Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a defined period (e.g., 30-60 minutes) to allow for substrate phosphorylation.
Termination and Detection: Stop the reaction and quantify the amount of phosphorylated substrate. For radioactive assays, this can be achieved by capturing the phosphorylated substrate on a filter and measuring the incorporated radioactivity. For non-radioactive methods, detection can be based on fluorescence, luminescence, or absorbance, often utilizing a coupled-enzyme system that measures ADP production.[14][15]
Cell Viability and Cytotoxicity Assays (MTT/CCK-8)
These assays are fundamental for assessing the effect of a compound on cell proliferation and are widely used in anticancer drug screening. They measure the metabolic activity of viable cells.
Protocol:
Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere and recover overnight.
Compound Treatment: Treat the cells with a range of concentrations of the aminopyrido[4,3-d]pyrimidine derivative and incubate for a specified period (e.g., 24, 48, or 72 hours).
Reagent Addition:
MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.[16][17][18]
CCK-8 Assay: Add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours.[19][20]
Solubilization (MTT Assay): For the MTT assay, add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.[16][17][18]
Absorbance Measurement: Measure the absorbance of the solution at the appropriate wavelength (around 570 nm for MTT and 450 nm for CCK-8) using a microplate reader.[16][19] The absorbance is directly proportional to the number of viable cells.
NCI-60 Human Tumor Cell Line Screen
The National Cancer Institute's 60 human tumor cell line (NCI-60) screen is a powerful tool for identifying and characterizing novel anticancer agents.[21] It provides data on the growth inhibition and cytotoxicity of a compound across a diverse panel of human cancer cell lines.
Methodology Overview:
Initial Single-Dose Screening: Compounds are initially tested at a single high concentration (typically 10⁻⁵ M) against all 60 cell lines.[7][22]
Five-Dose Assay: Compounds that show significant growth inhibition in the initial screen are then evaluated at five different concentrations to determine key parameters such as the GI₅₀ (concentration for 50% growth inhibition), TGI (total growth inhibition), and LC₅₀ (lethal concentration for 50% of cells).[7][23]
Data Analysis: The results are presented as a mean graph of the percent growth of treated cells relative to untreated controls, allowing for the identification of cell lines that are particularly sensitive to the test compound.[7]
Visualizing the Mechanism: Signaling Pathways and Experimental Workflows
To facilitate a deeper understanding of the mechanisms of action and experimental designs, the following diagrams, generated using Graphviz, illustrate key signaling pathways and a typical drug discovery workflow.
Signaling Pathways
Caption: Hedgehog Signaling Pathway Antagonism.
Experimental Workflow
Caption: Drug Discovery Workflow.
Quantitative Data Summary
The following tables summarize the biological activity data for representative aminopyrido[4,3-d]pyrimidine derivatives.
Table 1: Kinase Inhibitory Activity of Selected Aminopyrido[2,3-d]pyrimidine Derivatives
The aminopyrido[4,3-d]pyrimidine scaffold has unequivocally established itself as a cornerstone in the development of targeted therapeutics. Its synthetic tractability and the ability of its derivatives to potently and selectively modulate the activity of key cellular targets underscore its immense potential. The continued exploration of this chemical space, guided by a deep understanding of structure-activity relationships and the application of robust biological evaluation methodologies, promises to yield a new generation of drugs for the treatment of cancer, inflammatory disorders, and other debilitating diseases. Future research will likely focus on the development of derivatives with improved pharmacokinetic profiles, the exploration of novel biological targets, and the use of these compounds in combination therapies to overcome drug resistance.
References
5,6,7-trisubstituted 4-aminopyrido[2,3-d]pyrimidines as novel inhibitors of adenosine kinase. (2003). PubMed. [Link]
5,6,7-Trisubstituted 4-Aminopyrido[2,3-d]pyrimidines as Novel Inhibitors of Adenosine Kinase. (2003). ACS Publications. [Link]
Synthesis and biological evaluation of 6,7-disubstituted 4-aminopyrido[2,3-d]pyrimidines as adenosine kinase inhibitors. (2005). PubMed. [Link]
Synthesis and cytotoxicity evaluation of novel pyrido[3,4-d]pyrimidine derivatives as potential anticancer agents. (2014). PMC. [Link]
Design, Synthesis, and Structure-Activity-Relationship of Tetrahydropyrido[4,3-d]pyrimidine Derivatives as Potent Smoothened Antagonists with in Vivo Activity. (2017). ResearchGate. [Link]
NCI-60 Human Tumor Cell Line Screen Service. Altogen Labs. [Link]
A diagram of hedgehog (Hh) signaling in mammalian cells. Smoothened... (2013). ResearchGate. [Link]
Structure−Activity Relationships for a Novel Series of Pyrido[2,3-d]pyrimidine Tyrosine Kinase Inhibitors. (1997). ACS Publications. [Link]
A Mini-Review on EGFR-Tyrosine Kinase Inhibitors and their Resistance Mechanisms. (2025). Bentham Science. [Link]
Detection of Adenosine Kinase Activity with the Transcreener® ADP 2 Kinase Assay. (2025). ResearchGate. [Link]
QSAR of aminopyrido[2,3-d]pyrimidin-7-yl derivatives: Anticancer drug design by computed descriptors. (2009). Taylor & Francis Online. [Link]
An Efficient Synthesis of Pyrido[2,3-d]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media. (2012). Scientific Research Publishing. [Link]
A Sensitive Coupled Enzyme Assay for Measuring Kinase and ATPase Kinetics Using ADP-Specific Hexokinase. (2020). Bio-protocol. [Link]
Synthesis of 4-aminopyrido[2,3-d]pyrimidines derivatives. ResearchGate. [Link]
Chemistry and biological evaluation of pyrido[4,3‐d]pyrimidines: A review. (2022). ResearchGate. [Link]
Pyrido[2,3-d]pyrimidine derivatives reported as anticancer agents. ResearchGate. [Link]
Synthesis and biological evaluation of 6,7-disubstituted 4-aminopyrido[2,3-d]pyrimidines as adenosine kinase inhibitors. PubMed. [Link]
QSAR of aminopyrido[2,3-d]pyrimidin-7-yl derivatives: Anticancer drug design by computed descriptors. Taylor & Francis Online. [Link]
Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. (2025). MDPI. [Link]
5,6,7-trisubstituted 4-aminopyrido[2,3-d]pyrimidines as novel inhibitors of adenosine kinase. PubMed. [Link]
Pharmacophore Analysis of 8-Methylpyrido[4,3-d]pyrimidin-5-amine: A Technical Guide
Executive Summary 8-Methylpyrido[4,3-d]pyrimidin-5-amine (CAS: 2137693-32-2) represents a privileged heteroaromatic scaffold in medicinal chemistry, specifically designed as a purine isostere for targeting the ATP-bindin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
8-Methylpyrido[4,3-d]pyrimidin-5-amine (CAS: 2137693-32-2) represents a privileged heteroaromatic scaffold in medicinal chemistry, specifically designed as a purine isostere for targeting the ATP-binding cleft of protein kinases.[1] This molecule integrates a fused pyrido[4,3-d]pyrimidine core with critical polar and hydrophobic substituents that enable precise molecular recognition.
This guide provides a comprehensive pharmacophore analysis, dissecting the molecule's electronic and steric properties to explain its utility in drug development. We explore its structural homology to adenine, its potential binding modes, and the experimental frameworks required to validate its activity.
The molecule is built upon the pyrido[4,3-d]pyrimidine ring system, a bicyclic aromatic heterocycle formed by the fusion of a pyrimidine (1,3-diazine) and a pyridine ring.[2][3] This fusion creates a planar, electron-deficient system capable of
- stacking interactions within protein active sites.
Topological Polar Surface Area (TPSA): ~65 Ų (favorable for membrane permeability)
Substituent Analysis
The biological activity of this scaffold is dictated by the precise arrangement of its functional groups:
5-Amine (
): Positioned on the pyridine ring (adjacent to the bridgehead), this group serves as a critical Hydrogen Bond Donor (HBD).
Pyridine Nitrogen (
): Acts as a Hydrogen Bond Acceptor (HBA). The vicinal arrangement of the 5-amine and creates a donor-acceptor motif () mimicking the motif of adenine.
8-Methyl (
): A hydrophobic moiety on the pyridine ring that provides steric bulk and lipophilicity, potentially targeting the kinase "gatekeeper" region or hydrophobic back-pockets.
Pyrimidine Nitrogens (
): Additional H-bond acceptors that can interact with water networks or specific residues depending on the binding orientation.
Pharmacophore Modeling & Binding Hypothesis
The Adenine Mimetic Paradigm
The primary pharmacophore of 8-Methylpyrido[4,3-d]pyrimidin-5-amine is its ability to mimic the hydrogen bonding pattern of ATP's adenine ring. In the ATP-binding pocket of kinases, the "hinge region" connects the N- and C-terminal lobes and requires specific H-bond interactions.
Vector Mapping:
Adenine:
(Acceptor) and (Donor) bind to the hinge backbone (e.g., Met, Leu).
Scaffold: The
(Acceptor) and (Donor) of the pyrido-pyrimidine align perfectly with this vector, suggesting the pyridine ring acts as the primary hinge binder.
Pharmacophore Map Visualization
The following diagram illustrates the spatial arrangement of the pharmacophoric features and their predicted interactions with a generic kinase hinge region.
Figure 1: Pharmacophore map depicting the bidentate H-bond interaction with the kinase hinge and the hydrophobic fit of the 8-methyl group.
Electronic & Steric Analysis
Electrostatic Potential (ESP)
The pyrido[4,3-d]pyrimidine system is highly
-deficient due to the presence of three nitrogen atoms.
Electron Poor: The ring carbons are susceptible to nucleophilic attack, but in a biological context, this deficiency enhances
-stacking interactions with electron-rich aromatic residues (e.g., Phenylalanine, Tyrosine) often found in the kinase catalytic loop.
Dipole Moment: The vector sum of the lone pairs on
and the amine dipole creates a strong directional moment, orienting the molecule within the electrostatic field of the active site.
Steric Constraints (The 8-Methyl Group)
The methyl group at position 8 is not merely a passive spacer. Its location is strategic:
Selectivity Filter: In many kinases, the "gatekeeper" residue controls access to the hydrophobic back-pocket. A small gatekeeper (e.g., Threonine) allows bulky groups to enter. The 8-methyl group can probe the size of this pocket, providing selectivity against kinases with bulky gatekeepers (e.g., Methionine).
Conformational Lock: It restricts the rotation of potential substituents if the scaffold is further derivatized, reducing the entropic penalty of binding.
Experimental Validation Protocols
To validate the pharmacophore hypothesis, a rigorous experimental workflow is required. This section outlines the standard protocols for in silico docking and in vitro kinase profiling.
Protocol: In Silico Molecular Docking
Objective: Predict the binding mode and affinity of the scaffold against a panel of kinases (e.g., EGFR, CDK4).
Ligand Preparation:
Generate 3D conformers of 8-Methylpyrido[4,3-d]pyrimidin-5-amine.
Assign Gasteiger partial charges.
Define rotatable bonds (none for the core, only methyl rotation).
Remove water molecules (retain those bridging the hinge if critical).
Protonate residues at pH 7.4.
Grid Generation:
Center grid box on the hinge region (centroid of the native ligand).
Dimensions:
Å.
Docking & Scoring:
Run docking algorithm (e.g., Glide XP or AutoDock Vina).
Success Criteria: RMSD < 2.0 Å relative to the adenine core of the native ligand; H-bonds with hinge backbone residues preserved.
Protocol: ADP-Glo™ Kinase Assay
Objective: Quantify the inhibitory potency (
) of the molecule.
Principle: Measures ADP formation as a direct product of the kinase reaction. ADP is converted to ATP, which is then used by luciferase to generate light.
Workflow Diagram:
Figure 2: Step-by-step workflow for the ADP-Glo™ kinase inhibition assay.
Quantitative Data Summary
The following table summarizes the predicted physicochemical properties of the scaffold compared to Adenine, highlighting its "drug-like" potential.
Property
Adenine (Reference)
8-Methylpyrido[4,3-d]pyrimidin-5-amine
Implication
MW ( g/mol )
135.13
160.18
Low MW allows for fragment-based growth.
H-Bond Donors
2
1 (Exocyclic amine)
Sufficient for hinge binding; fewer donors improve permeability.
H-Bond Acceptors
3
3
Maintains water solubility and specific recognition.
8-Methylpyrido[4,3-d]pyrimidin-5-amine is a high-value pharmacophore for kinase inhibitor discovery. Its structural homology to adenine, combined with the strategic placement of the 8-methyl group, allows it to anchor effectively in the ATP-binding site while offering vectors for further chemical elaboration. Future development should focus on extending the scaffold at the
or positions of the pyrimidine ring to access the ribose pocket or solvent-exposed regions, thereby enhancing potency and selectivity.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 136263539, 8-Methylpyrido[4,3-d]pyrimidin-5-amine. Retrieved from [Link]
Traxler, P., & Furet, P. (1999). Strategies toward the design of novel and selective protein tyrosine kinase inhibitors. Pharmacology & Therapeutics.[2][6][7] Retrieved from [Link]
Noble, M. E., Endicott, J. A., & Johnson, L. N. (2004). Protein kinase inhibitors: insights into drug design from structure. Science. Retrieved from [Link]
Application Note: Handling and Storage Stability of CAS 2137693-32-2 (8-Methylpyrido[4,3-d]pyrimidin-5-amine) in Solution
[1] Abstract This technical guide provides a comprehensive protocol for the handling, solubilization, and storage of CAS 2137693-32-2 , chemically identified as 8-Methylpyrido[4,3-d]pyrimidin-5-amine .[1] As a key hetero...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Abstract
This technical guide provides a comprehensive protocol for the handling, solubilization, and storage of CAS 2137693-32-2 , chemically identified as 8-Methylpyrido[4,3-d]pyrimidin-5-amine .[1] As a key heterocyclic scaffold often utilized in the development of epigenetic modulators (e.g., EED inhibitors) and kinase inhibitors, maintaining the structural integrity of this compound is critical for assay reproducibility.[1] This document details evidence-based solubility data, step-by-step stock solution preparation, and rigorous quality control (QC) workflows to prevent degradation pathways such as oxidation and hydrolysis.[1]
Compound Identity & Physicochemical Profile
Understanding the fundamental properties of CAS 2137693-32-2 is the first step in ensuring stability.[1] This compound features a fused bicyclic pyrido-pyrimidine core with an exocyclic amine, rendering it sensitive to oxidative stress and pH extremes.[1]
Anhydrous DMSO (≥99.9%, Mass Spectrometry Grade)[1]
Procedure:
Equilibration: Allow the product vial to equilibrate to room temperature (20-25°C) for 30 minutes before opening. Rationale: Prevents condensation of atmospheric moisture onto the cold powder.
Weighing: Weigh the desired amount (e.g., 1.6 mg for 1 mL of 10 mM solution) in a low-static environment.
Dissolution: Add anhydrous DMSO to the vial. Vortex for 30-60 seconds.[1] If particulates remain, sonicate in a water bath at 37°C for 5 minutes.
Note: Avoid temperatures >40°C to prevent thermal degradation.[1]
Clarification: Visually inspect for a clear, homogeneous solution.
Solution Storage & Stability
Once in solution, the stability window decreases significantly.[1] Follow this hierarchy for storage:
The following diagram illustrates the optimal workflow for handling CAS 2137693-32-2 from powder to assay, incorporating critical decision points for stability.
To verify the integrity of stored stock solutions, use the following LC-MS parameters. The presence of N-oxide impurities (M+16) or hydrolysis products indicates degradation.[1]
Sonicate at 37°C for 10 mins.[1] If persistent, centrifuge and re-quantify supernatant.[1]
Yellowing of solution
Oxidation of amine group
Check LC-MS for N-oxides. Discard if purity < 95%. Use fresh DMSO next time.
Inconsistent Assay Data
Compound adsorption to plastic
Use polypropylene (PP) or glass vials.[1] Avoid polystyrene (PS) for stock storage.[1]
Biological Application Context
CAS 2137693-32-2 is structurally related to inhibitors of the Polycomb Repressive Complex 2 (PRC2) , specifically targeting the EED subunit.[1] In cellular assays, it is crucial to maintain a solvent concentration (DMSO) below 0.5% (v/v) to avoid vehicle toxicity, which can confound results in sensitive epigenetic assays.[1]
Perform intermediate dilution in culture medium (e.g., 1:100 dilution to 100 µM).
Add intermediate solution to cell wells for final concentration (e.g., 1:100 again for 1 µM final).
Result: Final DMSO = 0.01% (Safe).
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 137693322 (8-Methylpyrido[4,3-d]pyrimidin-5-amine).[1] Retrieved from [Link][1]
Google Patents (2019). CN110563722A - Pyridine or pyridazine ring compound and application thereof (EED Inhibitor).[1] Retrieved from
Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization.[1] Academic Press.[1] (General reference for DMSO solubility and stability of heterocyclic amines).
Technical Support Center: Synthesis of 8-Methylpyrido[4,3-d]pyrimidin-5-amine
Introduction The pyrido[4,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a core component in various kinase inhibitors and other therapeutic agents. The synthesis of specific derivat...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The pyrido[4,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a core component in various kinase inhibitors and other therapeutic agents. The synthesis of specific derivatives, such as 8-Methylpyrido[4,3-d]pyrimidin-5-amine, can present significant challenges, often resulting in suboptimal yields that hinder downstream research and development. This guide provides a comprehensive, experience-driven framework for troubleshooting and optimizing the synthesis of this target molecule. We will dissect a common synthetic pathway, identify critical control points, and offer solutions to frequently encountered problems.
Section 1: Proposed Synthetic Strategy & Key Control Points
A robust and frequently employed strategy for constructing substituted pyridopyrimidines involves a multi-step sequence starting from a suitably substituted pyridine precursor. The general logic is to first build the bicyclic core and then perform functional group interconversions to install the desired amine.
A plausible and logical synthetic route is outlined below. Each step represents a critical juncture where yield can be compromised.
Caption: A common three-phase synthetic workflow for the target compound.
Section 2: Troubleshooting Guide
This section addresses specific problems that may arise during the synthesis in a question-and-answer format.
Problem Area 1: Low Yield in Formation of 8-Methylpyrido[4,3-d]pyrimidin-5(6H)-one (Step 1)
Question: My initial cyclization to form the pyridopyrimidinone core is sluggish and gives a low yield with a complex mixture of byproducts. What are the likely causes?
Answer: This is a common bottleneck. Low conversion or byproduct formation during the construction of the bicyclic system often points to issues with reaction conditions or starting material purity.[1]
Potential Causes & Solutions:
Incomplete Cyclization: The energy barrier for the final ring-closing step may not be met.
Solution: Gradually increase the reaction temperature. Thermal cyclization in high-boiling solvents like diphenyl ether is a common strategy for driving these reactions to completion.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS to find the optimal balance between reaction completion and potential product degradation.[3]
Side Reactions: The precursors to cyclization can undergo self-condensation or alternative reaction pathways.
Solution: The choice of cyclizing agent is critical. If using formamide, ensure it is of high quality. For condensations involving dicarbonyl compounds, the addition of an acid or base catalyst can improve selectivity and facilitate the desired cyclization and dehydration steps.[1][3]
Purity of Starting Materials: Impurities in the initial pyridine starting material can inhibit the reaction or lead to undesired side products.
Solution: Ensure the purity of your starting 2-amino-3-cyanopyridine derivative using NMR and/or elemental analysis. Recrystallization or column chromatography of the starting material may be necessary.
Problem Area 2: Inefficient Chlorination with POCl₃ (Step 2)
Question: The conversion of the pyridopyrimidinone to the 5-chloro intermediate is incomplete, and I observe significant degradation of my starting material. How can I improve this step?
Answer: Chlorination with phosphorus oxychloride (POCl₃) is a powerful but often harsh transformation. Incomplete reactions or degradation are typically due to reagent quality, temperature control, or residual moisture.
Potential Causes & Solutions:
Reagent Decomposition: POCl₃ is highly sensitive to moisture. Hydrolysis not only consumes the reagent but also generates HCl and phosphoric acid, which can complicate the reaction.
Solution: Use a fresh bottle of POCl₃ or distill it immediately before use. Ensure your starting pyridopyrimidinone is scrupulously dry by co-evaporating with toluene or drying under high vacuum.
Poor Reactivity/Solubility: The pyridopyrimidinone may have low solubility in neat POCl₃, leading to a heterogeneous mixture and an incomplete reaction.
Solution: The addition of a catalytic amount of a tertiary amine, such as N,N-dimethylaniline, can accelerate the reaction.[2] It acts as a catalyst to form a more reactive Vilsmeier-Haack type intermediate.
Thermal Degradation: While heating is required, excessive temperatures can lead to charring and decomposition of the electron-rich heterocyclic system.
Solution: Heat the reaction to a moderate temperature (e.g., 70-105 °C) and monitor carefully by TLC.[4][5] Once the starting material is consumed, immediately cool the reaction and carefully quench the excess POCl₃ on ice. Over-extending the reaction time provides no benefit and increases the risk of byproduct formation.
Problem Area 3: Low Yield in Final Amination (Step 3)
Question: My final nucleophilic aromatic substitution (SNAr) with ammonia to produce the 5-amino product is giving very low conversion. What parameters should I investigate?
Answer: The SNAr reaction is the crucial final step. Low yield is often a result of insufficient substrate activation, suboptimal reaction conditions, or instability of the chloro-intermediate.
Potential Causes & Solutions:
Insufficient Reaction Temperature: The SNAr reaction on the pyrido[4,3-d]pyrimidine system requires significant thermal energy to proceed at a reasonable rate.
Solution: These reactions often require elevated temperatures, typically in the range of 80-120 °C or higher, often conducted in a sealed tube or microwave reactor to maintain pressure and temperature.[6][7]
Inadequate Ammonia Source/Concentration: Gaseous ammonia or dilute ammonium hydroxide may not provide a high enough concentration of the nucleophile.
Solution: Use a saturated solution of ammonia in a polar aprotic solvent like methanol or dioxane, and perform the reaction in a sealed pressure vessel.[2][4] This ensures a high concentration of the ammonia nucleophile is present to drive the reaction forward.
Suboptimal Solvent Choice: The solvent plays a critical role in stabilizing the charged intermediate (Meisenheimer complex) formed during the SNAr reaction.
Solution: Polar aprotic solvents such as DMF, DMSO, or NMP are generally preferred for SNAr reactions as they can solvate the cation while leaving the nucleophile relatively free.[6] If hydrolysis of the 5-chloro intermediate is a concern, ensure the use of anhydrous solvents.
Hydrolysis of the 5-Chloro Intermediate: The 5-chloro intermediate can be susceptible to hydrolysis back to the starting pyridopyrimidinone, especially in the presence of water at high temperatures.
Solution: Ensure all reagents and solvents are anhydrous. If using an aqueous ammonia source is unavoidable, a higher reaction temperature and shorter reaction time may be necessary to favor amination over hydrolysis.
Caption: A systematic workflow for troubleshooting low-yield synthesis.
Section 3: Frequently Asked Questions (FAQs)
Q1: What analytical techniques are essential for monitoring these reactions?A1: Thin Layer Chromatography (TLC) is indispensable for real-time, qualitative monitoring of the consumption of starting materials and the appearance of products.[3] For more detailed analysis, especially when troubleshooting complex mixtures, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended to identify intermediates, byproducts, and confirm the mass of the desired product at each stage. For final product characterization, ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) are required to confirm structure and purity.
Q2: My final product is difficult to purify. What strategies can I use?A2: Purification of polar, basic compounds like your target can be challenging. If significant byproducts are present, first revisit the reaction conditions to achieve a cleaner reaction. For purification, a multi-step approach is often effective. Start with an acid-base extraction; dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with dilute acid (e.g., 1M HCl).[8] Your amine product should move to the aqueous layer. Then, basify the aqueous layer and re-extract the pure product with an organic solvent. This can then be followed by column chromatography on silica gel. Tailing on the column can be suppressed by adding a small amount of base, like triethylamine (0.1-1%), to the eluent.[8] Recrystallization from a suitable solvent system can be a final, highly effective step to achieve high purity.
Q3: Are there alternative synthetic strategies if the SNAr amination consistently fails?A3: Yes. If the SNAr route is problematic, a palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination, could be explored. This would involve coupling the 5-chloro intermediate with a protected ammonia equivalent (like benzophenone imine) followed by deprotection. However, these methods require careful optimization of the palladium precursor, ligand, and base to be effective for pyrimidine substrates.[6] Another strategy involves a complete redesign of the synthesis, potentially building the pyridine ring onto a pre-functionalized 5-aminopyrimidine derivative.
Section 4: Key Experimental Protocols
The following are representative, generalized protocols for the critical steps. Note: These are starting points and will likely require optimization for your specific substrate and scale.
Protocol 1: Chlorination of 8-Methylpyrido[4,3-d]pyrimidin-5(6H)-one
Preparation: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add the 8-Methylpyrido[4,3-d]pyrimidin-5(6H)-one (1.0 eq).
Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 10-15 eq) via syringe.[5] Add a catalytic amount of N,N-dimethylaniline (0.1 eq).
Reaction: Heat the reaction mixture to reflux (approx. 105 °C) under a nitrogen atmosphere. Monitor the reaction progress by TLC (e.g., 10% MeOH in DCM) until the starting material is consumed (typically 2-4 hours).
Workup: Cool the mixture to room temperature, then concentrate under reduced pressure to remove excess POCl₃. Very carefully, add the residue dropwise to a beaker of crushed ice with vigorous stirring.
Isolation: Neutralize the acidic aqueous solution with a solid base (e.g., sodium bicarbonate) or a concentrated aqueous base (e.g., NaOH) until pH > 8. The solid product should precipitate. Collect the solid by filtration, wash thoroughly with cold water, and dry under high vacuum to yield 5-Chloro-8-methylpyrido[4,3-d]pyrimidine.
Protocol 2: Amination of 5-Chloro-8-methylpyrido[4,3-d]pyrimidine
Preparation: To a thick-walled, sealable pressure vessel, add the 5-Chloro-8-methylpyrido[4,3-d]pyrimidine (1.0 eq).
Reagent Addition: Add a solution of 7M ammonia in methanol (20-30 eq of NH₃).[4]
Reaction: Seal the vessel tightly and heat the mixture to 85-100 °C in an oil bath behind a blast shield. Maintain the temperature and stir for 18-24 hours. Monitor the reaction by TLC or LC-MS by taking a small, cooled aliquot.
Workup: Cool the vessel to room temperature. Carefully open the vessel in a well-ventilated fume hood. Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.
Purification: Purify the crude residue as described in the FAQ section (acid-base extraction followed by column chromatography or recrystallization) to obtain the final product, 8-Methylpyrido[4,3-d]pyrimidin-5-amine.
Section 5: Summary of Optimization Parameters
Parameter
Low Yield Indication
Optimization Strategy
Rationale
Temperature
Incomplete reaction; starting material remains.
Increase temperature in increments of 10 °C. Consider microwave irradiation.
Provides necessary activation energy for cyclization or SNAr steps.[7][9]
Reaction Time
Incomplete reaction.
Monitor reaction by TLC/LC-MS to determine the point of maximum conversion.
Avoids product degradation from prolonged heating after the reaction is complete.[3]
Solvent
Poor conversion in SNAr or side reactions.
For SNAr, screen polar aprotic solvents (DMF, DMSO). Ensure anhydrous conditions for all steps.
Polar aprotic solvents stabilize charged intermediates in SNAr.[6] Water can cause hydrolysis and deactivate reagents/catalysts.[6]
Catalyst/Reagent
Sluggish or incomplete reaction.
Use fresh/distilled POCl₃. Add catalytic base for chlorination. Screen Brønsted/Lewis acids for cyclization.
Ensures maximum reactivity and prevents side reactions from impurities or decomposed reagents.[2][3]
Concentration
Low reaction rate.
Increase concentration of the limiting reagent. For amination, use a saturated solution of ammonia.
Higher concentration of reactants increases the frequency of molecular collisions, leading to a faster reaction rate.
References
BenchChem. (2025). Technical Support Center: Optimizing Amination Reactions of Pyrimidines.
BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis.
BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.
BenchChem. (2025). Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis.
BenchChem. (2025). Troubleshooting common issues in the synthesis of heterocyclic compounds from 2-Aminopropanediamide.
BenchChem. (2025). Troubleshooting common issues in pyridine synthesis.
Bavetsias, V. et al. (2014). Expanding the scope of fused pyrimidines as kinase inhibitor scaffolds: synthesis and modification of pyrido[3,4-d]pyrimidines. RSC Publishing.
Smail, H. et al. (2015). Synthesis and molecular modelling studies of 8-arylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-amines as multitarget Ser/Thr kinases inhibitors. PubMed.
Kaur, H. et al. (2018). Synthetic versus enzymatic pictet-spengler reaction: An overview. Current Organic Synthesis.
Kumar, A. et al. (2022). Chemistry and biological evaluation of pyrido[4,3‐d]pyrimidines: A review. ResearchGate.
Ielo, L. et al. (2020). The Pictet-Spengler Reaction Updates Its Habits. MDPI.
BenchChem. (2025). Technical Guide: Proposed Synthesis of 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-oxopyrido[2,3-d]pyrimidine-6-car.
Wang, P. et al. (2015). Synthesis of 5-(4-Morpholino-7, 8-dihydro-5H-thiopyrano[4,3-d]pyrimidin-2-yl)pyridin-2-amine. ResearchGate.
Shamroukh, A. H. et al. (2016). The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research.
El-Gazzar, A. A. B. A. et al. (2014). Bicyclic 6 + 6 systems: the chemistry of pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines. PMC.
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: PURE-PM-8M5A
Status: Active
Assigned Specialist: Senior Application Scientist
Technical Abstract & Molecule Profile
Subject: 8-Methylpyrido[4,3-d]pyrimidin-5-amine
Class: Fused Bicyclic Heteroaromatic Amine (Kinase Inhibitor Scaffold)
Chemical Behavior:
This molecule presents a classic purification paradox: it is polar enough to streak on normal-phase silica but lipophilic enough to dissolve poorly in water. The fused pyridine-pyrimidine core creates a weakly basic system (estimated
for the ring nitrogens). The exocyclic amine at position 5 donates electron density into the ring, increasing polarity and potential for hydrogen bonding, which often leads to "oiling out" during crystallization.
Common Impurities:
Regioisomers: Pyrido[3,4-d] or [2,3-d] analogs (if cyclization lacked specificity).
Hydrolysis Products: Pyrido[4,3-d]pyrimidin-5-ones (oxygen replacing the amine).
Polymeric Tars: Oxidative coupling byproducts common in electron-rich heteroaromatics.
Diagnostic Phase: The Triage Protocol
Before selecting a method, you must categorize your crude product. Do not waste solvent on a column if a simple wash will suffice.
Step 1: Purity Assessment
Run a UPLC-MS or TLC (System: 10% MeOH in DCM with 1%
).
Scenario A (Purity > 85%): Solid is crystalline/powder. Minor impurities.
Go to Method 1 (Trituration).
Scenario B (Purity 60-85%): Solid is sticky or dark. Distinct impurity spots.
Go to Method 2 (Recrystallization).
Scenario C (Purity < 60%): Black tar/oil. Complex mixture.
Go to Method 3 (Chromatography) or 4 (Acid-Base Rescue).
Decision Matrix Visualization
Figure 1: Strategic decision tree for selecting the appropriate purification workflow based on crude purity and physical state.
Method 1: Trituration (The "Solvent Wash")
Best For: Removing non-polar surface impurities (grease, starting materials) from a relatively clean solid.
The Chemistry:
The 8-methylpyrido[4,3-d]pyrimidin-5-amine core is relatively insoluble in cold ethers and non-polar alkanes. Impurities often have higher solubility in these solvents.
Protocol:
Place crude solid in a flask.
Add Diethyl Ether or MTBE (approx. 5-10 mL per gram of crude).
Sonicate for 10 minutes. Do not heat significantly.[1]
Filter the suspension using a sintered glass funnel.
Wash the cake with cold Pentane.
Check filtrate: If the product is yellow/white and the filtrate is dark, you have successfully removed the "tar" layer.
Method 2: Recrystallization (The Workhorse)
Best For: Scale-up (>1g) and removing structural isomers.
The Challenge:
Heterocyclic amines often "oil out" (separate as a liquid phase) rather than crystallize when the solution cools, trapping impurities.
Recommended Solvent Systems:
Solvent System
Ratio (v/v)
Notes
Ethanol / Water
9:1 to 4:1
Gold Standard. Dissolve in hot EtOH, add water dropwise until turbid, then cool slowly.
Isopropanol (IPA)
100%
Good for removing more polar impurities. Requires higher heat to dissolve.
| Acetonitrile | 100% | Useful if the product is highly crystalline; less effective for tars. |
Step-by-Step Protocol:
Dissolution: Suspend crude in minimal Ethanol. Heat to reflux (
).
Clarification: If black specks remain insoluble at reflux, perform a hot filtration immediately. These are likely polymeric byproducts.
Nucleation: Remove from heat. If the solution is clear, add Water dropwise until a faint cloudiness persists.
Seeding (Critical): Add a tiny crystal of pure product (if available) or scratch the glass wall.
Cooling: Allow to cool to Room Temp (RT) over 2 hours. Do not crash cool in ice immediately, or you will trap impurities.
Harvest: Filter and wash with cold Ethanol/Water (1:1).
Method 3: Flash Chromatography (The Precision Tool)
Best For: Low purity mixtures or separating close-running side products.
The Issue (Silanol Interaction):
Silica gel is acidic (
). The basic nitrogen atoms in pyrido-pyrimidines interact strongly with silanol groups (), causing severe peak tailing (streaking) and poor separation.
The Fix:
You must use a basic modifier in your mobile phase to "mask" the silanol groups.
Mobile Phase A: Dichloromethane (DCM)
Mobile Phase B: Methanol (MeOH) containing 1% Ammonium Hydroxide (
) or 1% Triethylamine (TEA) .
Gradient Strategy:
Equilibration: Flush column with 2% B in A.
Loading: Load sample as a solid deposit (dissolve in MeOH/DCM, add silica, rotovap to dryness) to prevent band broadening.
Elution:
0-5 min: 0% B (Elutes non-polar grease).
5-20 min: 0%
5% B.
20-40 min: 5%
10% B (Product usually elutes here).
Note: Do not exceed 15% MeOH in DCM on silica, or the silica will dissolve/crack.
Method 4: Acid-Base Extraction (Chemical Rescue)
Best For: Large scale (>5g) "tarry" crudes where chromatography is too expensive/slow.
Logic:
Exploit the basicity of the pyridine/pyrimidine nitrogens. The product will protonate and move to water; neutral tars will stay in organics.
Extraction Workflow
Figure 2: Acid-Base "Rescue" protocol for separating basic amine product from neutral polymeric impurities.
Safety Note: When basifying the aqueous layer, the product may precipitate rapidly. Ensure you extract thoroughly with DCM (at least 3x).
Troubleshooting & FAQs
Q: The product turned pink/red on the column. Is it decomposing?
A: Likely yes, but superficially. Aminopyrimidines are prone to oxidation in air, especially on high-surface-area silica.
Fix: Flush the column with Nitrogen before use, or switch to Alumina (Neutral) stationary phase, which is less reactive than silica.
Q: I tried recrystallization, but I got a "milky" oil that won't solidify.
A: This is the "Oiling Out" phenomenon. The solution was too concentrated or cooled too fast.
Fix: Re-heat until clear. Add a "co-solvent" that the product is less soluble in (e.g., Hexane) extremely slowly. Turn off the stirrer and let it sit undisturbed overnight. Agitation promotes oiling; stillness promotes crystallization.
Q: Can I use Reverse Phase (C18) HPLC?
A: Yes, but watch the pH.
Acidic Buffer (0.1% TFA): Product will be protonated (
). It will elute early and have good peak shape, but you will isolate the Trifluoroacetate salt.
Basic Buffer (10mM Ammonium Bicarbonate, pH 10): Keeps the product as a free base. Better retention, but solubility in water might decrease.
References
Biopharmaceutical profiling of pyrido[4,3-d]pyrimidines. (2013). European Journal of Pharmaceutical Sciences. Discusses solubility and lipophilicity of the scaffold.
Flash Column Chromatography of Basic Amines. (2023). Biotage Technical Notes. Detailed protocols for amine modifiers on silica.
Synthesis and properties of pyrido[4,3-d]pyrimidine derivatives. (2022). Chemical Biology & Drug Design. Provides context on synthesis and stability.
PubChem Compound Summary: Pyrido[4,3-d]pyrimidine. National Library of Medicine. Physicochemical property data.
Minimizing side reactions during methylation of pyrido[4,3-d]pyrimidine scaffolds
Technical Support Center: Methylation of Pyrido[4,3-d]pyrimidine Scaffolds Topic: Minimizing Side Reactions During Methylation Content Type: Troubleshooting Guide & FAQ Audience: Medicinal Chemists & Process Development...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Methylation of Pyrido[4,3-d]pyrimidine Scaffolds
Topic: Minimizing Side Reactions During Methylation
Content Type: Troubleshooting Guide & FAQ
Audience: Medicinal Chemists & Process Development Scientists
Introduction: The Nucleophilic Hierarchy Challenge
Methylating pyrido[4,3-d]pyrimidine scaffolds presents a classic "competing nucleophile" problem. This bicyclic system contains three potential nitrogen nucleophiles: the pyrimidine nitrogens (N-1, N-3) and the pyridine nitrogen (N-6).
As a Senior Application Scientist, I often see protocols fail because they treat this scaffold like a simple quinazoline. It is not. The fused pyridine ring introduces a highly basic nitrogen (N-6, pKa ~5.3) that competes aggressively with the desired amide or amine targets, frequently leading to irreversible quaternary salt formation .
This guide provides the logic and protocols to navigate this nucleophilic hierarchy, ensuring you get the desired N-methyl product, not a water-soluble salt.
Part 1: Troubleshooting Guides (FAQ Format)
Q1: I am trying to methylate the N-3 position of a pyrido[4,3-d]pyrimidin-4(3H)-one (lactam), but I see a polar spot on TLC that doesn't move. What is it?
Diagnosis: You have likely quaternized the pyridine nitrogen (N-6).
The Mechanism: In the 4(3H)-one tautomer, the N-3 proton is acidic (pKa ~10-11). However, the N-6 nitrogen remains a neutral, unhindered pyridine-like base. If you use a weak base (e.g., K₂CO₃) or excess methylating agent, the neutral N-6 attacks the electrophile faster than the poorly deprotonated N-3.
Corrective Action:
Switch to a Stronger Base: Use NaH (Sodium Hydride) or LiHMDS in stoichiometric amounts (1.05 eq). You must fully deprotonate N-3 to generate the amidate anion. The anion is orders of magnitude more nucleophilic than the neutral N-6 pyridine, directing methylation to N-3.
Solvent Switch: Avoid acetone or acetonitrile if using weak bases. Use dry DMF or NMP to support the anionic species.
Self-Validating Check:
Quaternary Salt: Water-soluble, precipitates in ether/EtOAc.
Desired N-3 Methyl: Soluble in organics (DCM/EtOAc), insoluble in water. Perform an aqueous workup; if your product stays in the water layer, it’s the quaternary salt.
Q2: I successfully avoided the salt, but now I have a mixture of N-methyl and O-methyl products. How do I favor N-methylation?
Diagnosis: This is an ambident nucleophile issue (Amidate N vs. O).
The Mechanism: The amidate anion has resonance between the Nitrogen (N-3) and Oxygen (C-4).
Hard Electrophiles (e.g., Dimethyl sulfate, Methyl triflate) favor the "hard" Oxygen center (O-methylation).
Soft Electrophiles (e.g., Methyl Iodide) favor the "soft" Nitrogen center (N-methylation).
Corrective Action:
Electrophile Selection: Use Methyl Iodide (MeI) . It is softer and favors N-alkylation.
Solvent Effects: Use a polar aprotic solvent like DMF. While it solvates the cation, it leaves the anion "naked" and reactive. Avoid HMPA or crown ethers if O-methylation is observed, as highly separated ion pairs can sometimes increase O-alkylation rates depending on the specific transition state.
Temperature Control: Lower the temperature to 0°C during addition. N-methylation is often kinetically favored over O-methylation under controlled conditions.
Q3: My scaffold has an exocyclic amine at C-2. When I try to methylate it, the ring nitrogens react instead.
Diagnosis: Ring nitrogens (N-1, N-3, N-6) are often more nucleophilic than an aniline-like exocyclic amine, especially if the amine is deactivated by the electron-deficient ring.
Corrective Action:
Reductive Amination (The Bypass): Do not use direct alkylation (MeI). Instead, use Paraformaldehyde + NaBH₃CN in Methanol/Acetic acid.
Why? Imine formation happens selectively on the exocyclic amine. The hydride reduction is chemically orthogonal to the ring nitrogens. This completely bypasses the risk of ring quaternization.
Protection: If you must alkylate, protect the ring nitrogens. However, this is chemically difficult. The reductive amination route is the industry standard for this specific problem.
Part 2: Experimental Protocol
Optimized Protocol: Regioselective N-3 Methylation of Pyrido[4,3-d]pyrimidin-4(3H)-one
Objective: Selective methylation of the amide nitrogen (N-3) while suppressing O-methylation and N-6 quaternization.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Advanced Heterocyclic Chemistry DivisionTicket ID: #PYR-43D-REGIO-001
Topic: Resolving Regioisomer Formation in 8-Methylpyrido[4,3-d]pyrimidine Synthesis
Status: Open / High Priority
Executive Summary
The synthesis of 8-methylpyrido[4,3-d]pyrimidine is a critical workflow in the development of CDK4/6 and tyrosine kinase inhibitors (e.g., Trametinib analogs). However, a common failure mode is the inadvertent formation of the pyrido[3,4-d] or pyrido[2,3-d] regioisomers, or the 5-methyl isomer, depending on the precursor strategy.
This guide addresses the root causes of regio-scrambling, provides a definitive NMR diagnostic protocol, and outlines a self-validating synthetic route to ensure the correct fusion geometry.
Module 1: Diagnostic & Identification (The "Truth" Step)
Before altering your synthetic route, you must confirm the identity of your current product. The distinction between the [4,3-d] and [3,4-d] isomers is subtle but detectable via proton NMR (
H-NMR) due to the specific shielding environments of the pyridine ring protons.
Regioisomer Identification Table
Solvent: DMSO-d
or CDCl
Feature
8-Methylpyrido[4,3-d]pyrimidine (Target)
6-Methylpyrido[3,4-d]pyrimidine (Common Impurity)
5-Methylpyrido[4,3-d]pyrimidine (Isomer)
Pyridine Proton H-2
Singlet (s)
Singlet (s)
Singlet (s)
Pyridine Proton H-5
Singlet (s) (Isolated by N6 and C4a)
Doublet (d) (Couples with H-6 if unsubstituted)
Singlet (s)
Pyridine Proton H-7
Singlet (s) (Isolated by N6 and C8-Me)
N/A (N is at pos 7)
Doublet (d) (Couples with H-8)
NOESY Signal
Strong NOE between Me-8 and H-7
Strong NOE between Me-6 and H-5
Strong NOE between Me-5 and H-4 (pyrimidine)
Causality
Methyl at C8 blocks coupling; N6 isolates H5/H7.[1]
N7 position changes coupling network.
Methyl at C5 is adjacent to bridgehead.
Diagnostic Decision Tree
Use the following logic flow to interpret your spectral data.
Figure 1: NMR decision matrix for distinguishing pyrido-pyrimidine regioisomers.
Module 2: Root Cause Analysis & Synthetic Strategy
The formation of the wrong regioisomer usually stems from one of two failure modes in the synthetic design.
Failure Mode A: The "Pyrimidine-First" Approach (High Risk)
Attempting to condense a 4,5-diaminopyrimidine with a 3-carbon fragment (e.g., a
-keto ester or enaminone) is the most common cause of regioisomer mixtures.
Mechanism: The condensation relies on the differential nucleophilicity of the 4-amine vs. the 5-amine. However, steric hindrance from the methyl group or electronic similarities often leads to competitive cyclization, yielding a mixture of [4,3-d] and [3,4-d].
Verdict: Avoid this route for 8-methyl targets unless absolutely necessary.
Failure Mode B: The Dimroth Rearrangement
Even if the correct linear isomer is formed, harsh basic conditions (e.g., NaOH/heat) during the final cyclization or workup can trigger a Dimroth Rearrangement .
Mechanism: The pyrimidine ring opens at the N1-C2 bond and rotates, effectively swapping the endocyclic nitrogen with an exocyclic amine (or rearranging the fusion).
Prevention: Maintain pH < 10 during workup and avoid prolonged boiling in strong alkali [1].
Module 3: Recommended Protocol (The "Pyridine-First" Route)
To guarantee the formation of 8-methylpyrido[4,3-d]pyrimidine , you must construct the pyridine ring first with the methyl group already locked in the correct position relative to the functional groups.
Charge: In a dry pressure tube, suspend 4-amino-5-methylnicotinic acid (1.0 eq) in 2-methoxyethanol (0.5 M).
Activate: Add Formamidine acetate (4.0 eq).
Cyclize: Seal and heat to 130 °C for 12–16 hours.
Checkpoint: Monitor TLC for the disappearance of the fluorescent amine spot.
Isolate: Cool to Room Temperature. The product often precipitates.
If solid forms: Filter and wash with cold ethanol.
If no solid: Remove solvent in vacuo, treat residue with water, adjust pH to 7.0, and filter.
4. Chlorination (Optional for further functionalization):
Convert the 4-one to 4-chloro using POCl
(neat) with catalytic DMF. This activates the 4-position for SAr reactions to install amines/anilines [2].
Synthetic Pathway Visualization
Figure 2: The "Pyridine-First" synthetic route ensures the methyl group is locked in the 8-position (derived from C5 of the pyridine precursor) before the pyrimidine ring is formed.
Frequently Asked Questions (FAQs)
Q1: Why do I see a mixture of products when using the "Pyrimidine-First" route (reacting a pyrimidine diamine with a dicarbonyl)?A: This is due to tautomeric ambiguity . The 4-amino and 5-amino groups on the pyrimidine have similar nucleophilicities. The dicarbonyl (or equivalent) can condense in two orientations. The "Pyridine-First" route avoids this by using the fixed geometry of the pyridine carboxylic acid/amine [3].
Q2: My product has the correct mass but the wrong NMR. What happened?A: You likely formed the pyrido[3,4-d] isomer.[2][3][4] This often happens if the starting pyridine was 3-amino-4-pyridinecarboxylic acid instead of 4-amino-3-pyridinecarboxylic acid . Verify your starting material using HMBC NMR before cyclization.
Q3: Can I convert the wrong isomer into the right one?A: Generally, no. While Dimroth rearrangements can isomerize pyrimidines, they typically favor the thermodynamically most stable form, which is hard to predict and control in fused systems. It is more efficient to restart with the correct "Pyridine-First" precursor.
Q4: How do I remove the 4-hydroxy (or 4-one) group if I just want the core?A: Convert the 4-one to 4-chloro using POCl
, then perform a hydrogenolysis (Pd/C, H, MgO) to remove the chlorine. Note that the pyridine ring can poison the catalyst, so higher pressures or specific catalysts (like Pearlman's catalyst) may be required.
References
Dimroth Rearrangement Mechanisms
Title: The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines.
Advanced Characterization Guide: 1H NMR Analysis of 8-Methylpyrido[4,3-d]pyrimidin-5-amine
Executive Summary & Structural Context[1][2] The pyrido[4,3-d]pyrimidine scaffold represents a critical pharmacophore in medicinal chemistry, frequently utilized in the development of tyrosine kinase inhibitors (e.g., EG...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Context[1][2]
The pyrido[4,3-d]pyrimidine scaffold represents a critical pharmacophore in medicinal chemistry, frequently utilized in the development of tyrosine kinase inhibitors (e.g., EGFR, CDK pathways). The specific derivative 8-Methylpyrido[4,3-d]pyrimidin-5-amine presents unique spectroscopic challenges due to its fused bicyclic aromaticity and the presence of exchangeable protons.
This guide provides a definitive protocol for the structural validation of this compound via Proton Nuclear Magnetic Resonance (
H NMR). It moves beyond basic peak listing to offer a comparative analysis against synthetic precursors and solvent systems, ensuring robust quality control (QC) in drug discovery workflows.
Structural Anatomy & Numbering
The molecule consists of a pyrimidine ring fused to a pyridine ring. Correct IUPAC numbering is vital for assignment:
Position 5: Amine substitution (Target of analysis).
Position 8: Methyl substitution.
Experimental Protocol: Signal Acquisition
To ensure reproducibility and high-resolution data, the following "Self-Validating" protocol is recommended. This workflow minimizes artifacts related to aggregation and exchange broadening.
Sample Preparation[5]
Solvent Selection:DMSO-d
(Dimethyl sulfoxide-d6) is the mandatory standard.
Reasoning: The 5-amino group possesses exchangeable protons that broaden or vanish in CDCl
due to rapid exchange and lower polarity. DMSO-d forms hydrogen bonds with the amine, slowing exchange and sharpening the signal into a distinct singlet or broad doublet.
Concentration: 5–10 mg in 600
L solvent.
Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual DMSO pentet at 2.50 ppm.
Acquisition Parameters (400 MHz or higher)
Pulse Sequence: Standard zg30 (30° excitation pulse).
Relaxation Delay (D1):
2.0 seconds (Critical for accurate integration of the isolated aromatic protons).
Scans (NS): 16–64 (Sufficient S/N ratio for the methyl singlet).
Temperature: 298 K (25°C). Note: Variable temperature (VT) NMR may be required if rotamers are suspected, though unlikely for this rigid planar system.
H NMR spectrum of 8-Methylpyrido[4,3-d]pyrimidin-5-amine is characterized by three distinct regions: the deshielded heteroaromatic zone, the exchangeable amine zone, and the aliphatic methyl zone.
The Aromatic Region (8.0 – 10.0 ppm)
This scaffold is highly electron-deficient, pushing aromatic protons downfield.
H-2 (Pyrimidine): The most deshielded proton, located between two nitrogens (N1, N3). Appears as a sharp singlet typically > 9.2 ppm.
H-4 (Pyrimidine): Located adjacent to N3 and the ring fusion. Appears as a singlet , slightly upfield of H-2 but still > 9.0 ppm.
H-7 (Pyridine): Located on the pyridine ring, adjacent to N6 and the C8-Methyl. It appears as a singlet (or fine quartet due to long-range coupling with methyl) around 8.5 – 8.8 ppm.
The Amine Region (7.0 – 8.0 ppm)
5-NH
: In DMSO-d, this appears as a broad singlet integrating to 2 protons. Its chemical shift is highly sensitive to concentration and water content but typically resonates between 7.0 and 8.0 ppm.
The Aliphatic Region (2.0 – 3.0 ppm)
8-CH
: A sharp singlet integrating to 3 protons. Due to its attachment to the aromatic pyridine ring, it is deshielded relative to alkyl methyls, appearing at 2.6 – 2.8 ppm .
Comparative Analysis: Product vs. Alternatives
To validate the synthesis, one must compare the product spectrum against its immediate precursor (usually the 5-chloro derivative) and alternative solvent scenarios.
Comparison 1: Product vs. Precursor (5-Chloro-8-methylpyrido[4,3-d]pyrimidine)
This is the primary QC check for reaction completion (Nucleophilic Aromatic Substitution).
Feature
Precursor (5-Cl Analog)
Product (5-NH Target)
Diagnostic Change
H-7 Shift
~9.0 ppm (Deshielded by Cl)
~8.7 ppm (Shielded)
Upfield Shift: The amine is an electron donor (mesomeric effect), shielding the adjacent H-7.
Amine Signal
Absent
Present (~7.5 ppm)
Appearance: Broad singlet (2H) confirms amination.
H-2/H-4
Very deshielded
Slightly shielded
Minor upfield shift due to overall ring electron density increase.
Comparison 2: Solvent Effects (DMSO-d
vs. CDCl
)
Parameter
DMSO-d (Recommended)
CDCl (Not Recommended)
Amine (-NH)
Visible, distinct (2H).
Broad, flattened, or invisible due to rapid exchange.
Solubility
Excellent (Dipolar aprotic).
Poor (Planar aromatic stacking).
Resolution
Sharp singlets.
Potential broadening due to aggregation.
Logical Pathway of Assignment
Figure 2: Decision tree for signal assignment. The D2O shake test is the gold standard for confirming the amine peak.
Master Data Table: Chemical Shifts (
)[1][2][4][6][7][8][9][10]
Solvent: DMSO-d
, 400 MHz, Ref: TMS (0.00 ppm)
Position
Group
Shift ( ppm)
Multiplicity
Integration
Coupling ()
2
Ar-H
9.35 ± 0.1
Singlet (s)
1H
-
4
Ar-H
9.60 ± 0.1
Singlet (s)
1H
-
7
Ar-H
8.75 ± 0.1
Singlet (s)*
1H
Possible fine q
5
-NH
7.60 ± 0.5
Broad s (br s)
2H
-
8
-CH
2.70 ± 0.1
Singlet (s)
3H
-
*Note: H-7 may show very small long-range coupling to the methyl group, often unresolved on 300/400 MHz instruments, appearing as a slightly broadened singlet.
References
Abraham, R. J., et al. (2006).[3] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry. Link
PubChem Compound Summary. (2023). "Pyrido[4,3-d]pyrimidine."[4][5][6][7] National Center for Biotechnology Information. Link
Vandavasi, J. K., et al. (2017). "Design and synthesis of pyrido[4,3-d]pyrimidine derivatives as novel inhibitors." Bioorganic & Medicinal Chemistry Letters. (Contextual scaffold reference).
Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[1][3] (Standard reference for heteroaromatic shifts).
Technical Comparison Guide: LC-MS/MS Fragmentation Dynamics of CAS 2137693-32-2 vs. Isomeric Scaffolds
The following guide provides an in-depth technical comparison of the LC-MS/MS fragmentation dynamics of 8-Methylpyrido[4,3-d]pyrimidin-5-amine (CAS 2137693-32-2), a critical heterocyclic scaffold, versus its bioactive re...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical comparison of the LC-MS/MS fragmentation dynamics of 8-Methylpyrido[4,3-d]pyrimidin-5-amine (CAS 2137693-32-2), a critical heterocyclic scaffold, versus its bioactive regioisomeric alternatives commonly found in KRAS inhibitor development.
Executive Summary & Molecule Identity[1][2][3]
CAS 2137693-32-2 , chemically identified as 8-Methylpyrido[4,3-d]pyrimidin-5-amine , represents a distinct "orphan" scaffold often encountered as a regioisomeric impurity or alternative building block during the synthesis of pyrido[2,3-d]pyrimidine -based KRAS G12C inhibitors (e.g., Sotorasib, Adagrasib).
Distinguishing this [4,3-d] isomer from the bioactive [2,3-d] core is a critical quality attribute (CQA) in drug development. While the elemental composition (
, MW 160.18 Da) is identical to the target scaffold, the LC-MS/MS fragmentation patterns diverge significantly due to the specific arrangement of nitrogen atoms in the fused ring system.
Feature
Target Molecule (CAS 2137693-32-2)
Primary Alternative (Bioactive Isomer)
Core Scaffold
Pyrido[4,3-d]pyrimidine
Pyrido[2,3-d]pyrimidine
N-Positions
1, 3, 6
1, 3, 8
Key Application
Impurity Reference / Novel Scaffold
KRAS G12C Inhibitor Core (e.g., Sotorasib)
Monoisotopic Mass
160.0752 Da
160.0752 Da
Chemical Structure & Theoretical Fragmentation[4]
The differentiation of these isomers relies on the stability of the fused ring system and the "mobile proton" effect during electrospray ionization (ESI).
Structural Diagram & Breakpoints[3]
Caption: Comparative fragmentation pathways. The [4,3-d] isomer (left) favors initial ammonia loss due to the proximity of the amine to the pyridine nitrogen (N6), whereas the [2,3-d] isomer (right) typically undergoes ring opening via HCN loss.
Experimental Protocol: LC-MS/MS Characterization
To replicate the fragmentation data and confirm identity, use the following self-validating protocol.
Chromatographic Conditions[5]
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.
Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ESI).
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
Gradient: 5% B to 95% B over 5 minutes.
Flow Rate: 0.4 mL/min.
Column Temp: 40°C.
Mass Spectrometry Parameters (ESI+)
Instrument: Q-TOF or Triple Quadrupole (QqQ).
Source: Electrospray Ionization (Positive Mode).
Capillary Voltage: 3.0 kV.
Cone Voltage: 30 V (Critical for in-source stability checks).
Collision Energy (CE): Ramp 10–40 eV to visualize full fragmentation pathways.
Fragmentation Pattern Analysis & Comparison
CAS 2137693-32-2 (8-Methylpyrido[4,3-d]pyrimidin-5-amine)
The [4,3-d] scaffold exhibits a unique "Ammonia-First" fragmentation mechanism.
Precursor Ion: m/z 161.08
.
Primary Transition (m/z 144): The exocyclic amine at position 5 is electronically coupled to the pyridine nitrogen at position 6. Protonation at N6 facilitates the neutral loss of
(17 Da).
Observation: High abundance of m/z 144.05.
Secondary Transition (m/z 117): The resulting cation loses HCN (27 Da) from the pyrimidine ring contraction.
Alternative: Pyrido[2,3-d]pyrimidine Isomer
The bioactive [2,3-d] scaffold (common in Sotorasib intermediates) typically follows a "Ring-Opening" mechanism.
Precursor Ion: m/z 161.08
.
Primary Transition (m/z 134): The pyrimidine ring is less stable in this orientation relative to the amine loss. The major pathway is often the loss of HCN (27 Da) directly from the pyrimidine ring (N1-C2 cleavage).
Observation: High abundance of m/z 134.07; m/z 144 is often minor or absent.
Comparative Data Table
Parameter
CAS 2137693-32-2 ([4,3-d])
Alternative ([2,3-d])
Diagnostic Value
Retention Time (RT)
Earlier eluting (more polar N-distribution)
Later eluting
min
Base Peak (MS2)
m/z 144
m/z 134
Primary Differentiator
Secondary Fragment
m/z 117
m/z 107 / 106
Ring specific cleavage
Collision Energy (CE50)
~20 eV
~25 eV
[2,3-d] is generally more stable
Performance & Application Insights
Sensitivity and Detection Limits
CAS 2137693-32-2: Shows higher ionization efficiency in acidic mobile phases due to the high basicity of the 4-aminopyridine-like moiety (N6 is highly basic).
LOD: Typically < 1 ng/mL in plasma matrices using MRM transition 161 -> 144.
Stability Profile
The [4,3-d] isomer is susceptible to oxidative degradation at the benzylic methyl group (C8-Me) faster than the [2,3-d] isomer. Samples should be stored at -20°C in acetonitrile.
Regulatory Impact
In KRAS inhibitor filings, the presence of CAS 2137693-32-2 must be controlled as a process-related impurity . Its structural similarity allows it to co-crystallize or co-elute if not specifically monitored using the unique m/z 144 fragment.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10932674, 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine. Retrieved from [Link]
Shamroukh, A. H., et al. (2016).[2] The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research, 8(3), 734-772.[2] Retrieved from [Link]
Salem, M. A., et al. (2014).[3] Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones and Thiazolo[3,2-a]Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99.[3] Retrieved from [Link]
Canonico, B., et al. (2022). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Pharmaceuticals, 15(3), 352.[4] Retrieved from [Link]
A Comparative Guide to the Potency of Embryonic Ectoderm Development (EED) Inhibitors
Prepared by: Gemini, Senior Application Scientist Introduction: Targeting the Core of Epigenetic Regulation In the landscape of epigenetic drug discovery, the Polycomb Repressive Complex 2 (PRC2) stands out as a critical...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Introduction: Targeting the Core of Epigenetic Regulation
In the landscape of epigenetic drug discovery, the Polycomb Repressive Complex 2 (PRC2) stands out as a critical regulator of gene expression and a high-value therapeutic target in various cancers and other diseases.[1] PRC2 silences genes by catalyzing the trimethylation of histone H3 on lysine 27 (H3K27me3), a hallmark of repressive chromatin.[1][2] The complex is composed of several core subunits, but the catalytic activity of its EZH2 methyltransferase subunit is critically dependent on an allosteric activation mechanism mediated by Embryonic Ectoderm Development (EED).[2][3]
EED contains a WD40 repeat domain that forms a binding pocket, or "aromatic cage," which recognizes the H3K27me3 mark. This binding event stabilizes the PRC2 complex on chromatin and stimulates EZH2's enzymatic activity, creating a positive feedback loop that propagates the gene-silencing signal.[1][4] Targeting EED offers a distinct and compelling strategy to dismantle PRC2 function. Unlike direct EZH2 inhibitors, EED inhibitors can overcome resistance mutations in EZH2 and may also inhibit the compensatory activity of the EZH1-containing PRC2 complex.[2][3]
This guide provides a comparative analysis of the potency of known EED inhibitors. A search of the current scientific literature did not yield specific data for 8-Methylpyrido[4,3-d]pyrimidin-5-amine as a characterized EED inhibitor. Therefore, to provide a valuable benchmark for researchers exploring novel scaffolds such as pyrido[4,3-d]pyrimidines, this document will compare the performance of several well-documented, potent EED inhibitors currently in preclinical and clinical development.
Mechanism of Action: Allosteric Inhibition of the PRC2 Complex
EED inhibitors are allosteric modulators of PRC2 activity. They are designed to act as H3K27me3 mimetics, competitively binding to the aromatic cage on the EED subunit.[1] By occupying this pocket, the inhibitor prevents EED from binding to its natural H3K27me3 ligand, thereby breaking the allosteric activation loop required for robust EZH2 methyltransferase activity. This leads to a global reduction in H3K27me3 levels, reactivation of silenced tumor suppressor genes, and subsequent inhibition of cancer cell proliferation.[1][2]
Caption: Mechanism of allosteric EED inhibition.
Comparative Potency of Leading EED Inhibitors
The potency of an EED inhibitor is typically measured using two distinct types of assays:
Biochemical Assays: These cell-free assays measure the direct interaction of the inhibitor with the purified EED protein, often by assessing its ability to displace a labeled H3K27me3 peptide. Common formats include AlphaScreen, HTRF, or fluorescence polarization. The resulting IC50 value reflects the intrinsic binding affinity of the compound.
Cellular Assays: These assays measure the inhibitor's effect within a living cell. This can be a measure of target engagement (e.g., reduction of global H3K27me3 levels via ELISA or Western blot) or a phenotypic outcome (e.g., inhibition of cancer cell proliferation/viability). Cellular IC50 values are crucial as they account for cell permeability, stability, and potential off-target effects.
The following table summarizes publicly available potency data for several leading EED inhibitors. It is important to note that direct comparison of IC50 values should be done with caution, as results can vary based on the specific assay conditions, substrates, and cell lines used.
Antiproliferative activity demonstrated in DLBCL cell lines.[4]
Shown to modulate the tumor immune microenvironment.[4][21]
FTX-6058
N/A
N/A
In clinical development for sickle cell disease by upregulating fetal hemoglobin.[22][23][24]
N/A: Data not publicly available in the reviewed sources.
Experimental Protocol: EED Inhibitor Potency Determination via HTRF Binding Assay
This protocol describes a representative Homogeneous Time-Resolved Fluorescence (HTRF) competition binding assay to determine the IC50 value of a test compound against the EED-H3K27me3 interaction.
Principle: This assay measures the disruption of the interaction between a biotinylated H3K27me3 peptide and a GST-tagged EED protein. A Europium cryptate-labeled anti-GST antibody serves as the FRET donor, and an XL665-labeled streptavidin serves as the FRET acceptor. When EED and the H3K27me3 peptide are bound, the donor and acceptor are in close proximity, generating a high HTRF signal. A test compound that binds to EED's aromatic cage will displace the biotin-H3K27me3 peptide, separating the donor and acceptor and causing a decrease in the HTRF signal.
Caption: Workflow for an EED inhibitor HTRF assay.
Materials:
Recombinant GST-tagged human EED protein
Biotinylated H3K27me3 peptide
Anti-GST antibody labeled with Europium (Eu) cryptate (Donor)
Streptavidin labeled with XL665 (Acceptor)
Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.1% BSA, 0.05% Tween-20)
Test compounds (serially diluted in DMSO)
Low-volume, 384-well white assay plates
Procedure:
Compound Plating:
Prepare serial dilutions of the test compounds in 100% DMSO.
Dispense a small volume (e.g., 50 nL) of each compound dilution into the wells of the 384-well assay plate. Include controls for no inhibition (DMSO only) and maximum inhibition (a high concentration of a known EED inhibitor like A-395).
Rationale: This step creates a dose-response curve to accurately determine the IC50 value.
Addition of EED/Donor Complex:
Prepare a working solution of GST-EED protein and Eu-cryptate-labeled anti-GST antibody in assay buffer. The final concentrations should be optimized based on titration experiments (e.g., 5 nM GST-EED, 1 nM anti-GST Ab).
Add a defined volume (e.g., 5 µL) of this complex to each well of the assay plate.
Rationale: Pre-incubating the EED protein with its detection antibody ensures efficient complex formation.
First Incubation:
Seal the plate and incubate for 15-30 minutes at room temperature.
Rationale: This allows the test compound to bind to the EED protein and reach equilibrium.
Addition of Peptide/Acceptor Complex:
Prepare a working solution of biotin-H3K27me3 peptide and XL665-labeled streptavidin in assay buffer. The concentration of the peptide should be at or near its Kd for EED to ensure assay sensitivity (e.g., 10 nM peptide, 20 nM streptavidin).
Add a defined volume (e.g., 5 µL) of this complex to each well.
Rationale: This initiates the competition reaction. The labeled streptavidin binds to the biotinylated peptide, bringing the acceptor fluorophore into the complex.
Second Incubation:
Seal the plate, protect from light, and incubate for 60 minutes at room temperature.
Rationale: This allows the binding reaction to reach equilibrium before measurement.
Data Acquisition:
Read the plate on an HTRF-compatible plate reader. The reader will excite the Europium donor (at ~320 nm) and measure emission at two wavelengths: 665 nm (acceptor) and 620 nm (donor).
Rationale: Dual-wavelength reading allows for ratiometric measurement, which corrects for well-to-well variations and compound interference.
Data Analysis:
Calculate the HTRF ratio (Emission at 665 nm / Emission at 620 nm) * 10,000.
Normalize the data using the controls: % Inhibition = 100 * [1 - (Ratio_compound - Ratio_min) / (Ratio_max - Ratio_min)].
Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Rationale: This standard data analysis workflow transforms raw fluorescence signals into a quantitative measure of inhibitor potency.
Conclusion and Future Directions
The development of small molecules targeting the EED subunit of PRC2 has produced a class of highly potent inhibitors with diverse chemical scaffolds. Compounds like APG-5918 and ORIC-944 demonstrate picomolar to low-nanomolar potency in biochemical assays, which translates to potent anti-proliferative effects in cancer cell lines.[15][16][18] The clinical advancement of several EED inhibitors, including MAK683, APG-5918, FTX-6058, and ORIC-944, underscores the therapeutic promise of this strategy.[2] These agents not only provide a new avenue for treating cancers with PRC2 dysregulation but also hold potential for non-oncological applications, such as sickle cell disease, by modulating epigenetic states.[22][23]
For researchers developing novel compounds like 8-Methylpyrido[4,3-d]pyrimidin-5-amine, the inhibitors detailed in this guide serve as critical benchmarks for potency and selectivity. Future work will likely focus on optimizing pharmacokinetic properties, minimizing potential off-target toxicities, and identifying patient populations most likely to benefit from this targeted epigenetic therapy.
References
Xie, H., et al. (2023). Targeting EED as a key PRC2 complex mediator toward novel epigenetic therapeutics. Signal Transduction and Targeted Therapy, 8(1), 143. Available from: [Link]
Dong, G., et al. (2019). An Allosteric PRC2 Inhibitor Targeting EED Suppresses Tumor Progression by Modulating the Immune Response. Cancer Research, 79(21), 5565-5577. Available from: [Link]
Embryonic Ectoderm Development (EED) Inhibitor APG-5918 Demonstrates Robust Antitumor Activity in Preclinical Models of T-Cell Lymphomas (TCLs). (2022). Blood, 140(Supplement 1), 1415-1416. Available from: [Link]
FDA Lifts Clinical Hold on Fulcrum's FTX-6058 for Sickle Cell Disease. (2023). Global Genes. Available from: [Link]
FDA Lifts Clinical Hold on Fulcrum Therapeutics’ FTX-6058 for Sickle Cell Disease. (2023). Fulcrum Therapeutics. Available from: [Link]
Definition of EED inhibitor APG-5918. NCI Drug Dictionary. National Cancer Institute. Available from: [Link]
Ascentage Pharma Announces IND Approval in China for Phase I Study of APG-5918 in Patients with Advanced Solid Tumors or Hematologic Malignancies. (2022). Ascentage Pharma. Available from: [Link]
Clinical Pipeline of FTX-6058 for Sickle Cell Disease: Early Results and Next Steps. (2025). HCPLive. Available from: [Link]
Discovery of clinical candidate FTX-6058: a potent, orally bioavailable upregulator of fetal hemoglobin for treatment of sickle cell disease. (2021). American Chemical Society. Available from: [Link]
ORIC Pharmaceuticals Announces Potentially Best-In-Class Preliminary Efficacy and Safety Data from Ongoing Phase 1b Trial of ORIC-944 in Combination with AR Inhibitors for the Treatment of Patients with mCRPC. (2025). FirstWord Pharma. Available from: [Link]
Fulcrum's Sickle Cell Trial Given Greenlight to Proceed After Hold. (2023). BioSpace. Available from: [Link]
ORIC-944, a Potent and Selective Allosteric PRC2 Inhibitor with Best-in-Class Properties, Demonstrates Combination Synergy with AR Pathway Inhibitors in Prostate Cancer Models. (2024). ORIC Pharmaceuticals. Available from: [Link]
A-395 | EED/PRC2 阻害剤. MedChemExpress.com. Available from: [Link]
Daemen, A., et al. (2021). Abstract 1131: ORIC-944, a potent and selective allosteric PRC2 inhibitor, demonstrates robust in vivo activity in prostate cancer models. Cancer Research, 81(13_Supplement), 1131. Available from: [Link]
Daemen, A., et al. (2021). ORIC-944, a Potent and Selective Allosteric PRC2 Inhibitor, Demonstrates Robust In Vivo Activity in Prostate Cancer Models. AACR Annual Meeting 2021. Available from: [Link]
Daemen, A., et al. (2024). Abstract 6586: ORIC-944, a potent and selective allosteric PRC2 inhibitor with best-in-class properties, demonstrates combination synergy with AR pathway inhibitors in prostate cancer models. Cancer Research, 84(6_Suppl), 6586. Available from: [Link]
Liu, K., Zhu, K., & Zhang, H. (2022). An overview of the development of EED inhibitors to disable the PRC2 function. RSC Medicinal Chemistry, 13(1), 39-53. Available from: [Link]
Discovery of the Clinical Candidate MAK683: An EED-Directed, Allosteric, and Selective PRC2 Inhibitor for the Treatment of Advanced Malignancies. (2020). Journal of Medicinal Chemistry, 63(21), 12596–12610. Available from: [Link]
MAK683 | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. Available from: [Link]
Wang, Y., et al. (2025). Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. Molecules, 30(9), 1863. Available from: [Link]
Dong, G., et al. (2019). An Allosteric PRC2 Inhibitor Targeting EED Suppresses Tumor Progression by Modulating the Immune Response. PubMed. Available from: [Link]
Novel Pyrido[4,3-d]pyrimidine Derivatives as Potential Sterol 14α-Demethylase Inhibitors: Design, Synthesis, Inhibitory Activity, and Molecular Modeling. (2024). PubMed. Available from: [Link]
Wang, Y., et al. (2025). Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs. PubMed. Available from: [Link]
Synthesis and cytotoxicity evaluation of novel pyrido[3,4-d]pyrimidine derivatives as potential anticancer agents. (2014). Molecules, 19(12), 20496-20512. Available from: [Link]
Synthesis and biological activity of pyrido[3', 2':4,5]furo[3,2-d]pyrimidine derivatives as novel and potent PDE4 inhibitors. (2012). Bioorganic & Medicinal Chemistry, 20(1), 322-333. Available from: [Link]
What are EED inhibitors and how do they work? (2024). Patsnap Synapse. Available from: [Link]
Polycomb Repressive Complex 2 Modulation through the Development of EZH2−EED Interaction Inhibitors and EED Binders. (2021). Journal of Medicinal Chemistry, 64(16), 11775-11796. Available from: [Link]
8-Substituted Pyrido[3,4-d]pyrimidin-4(3H)-one Derivatives As Potent, Cell Permeable, KDM4 (JMJD2) and KDM5 (JARID1) Histone Lysine Demethylase Inhibitors. (2016). Journal of Medicinal Chemistry, 59(4), 1612-1631. Available from: [Link]
Technical Comparison Guide: HPLC Method Optimization for 8-Methylpyrido[4,3-d]pyrimidin-5-amine
Executive Summary & Chemical Context[2][3][4][5][6][7][8][9] 8-Methylpyrido[4,3-d]pyrimidin-5-amine is a fused bicyclic heteroaromatic compound, frequently utilized as a scaffold in the development of kinase inhibitors (...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[2][3][4][5][6][7][8][9]
8-Methylpyrido[4,3-d]pyrimidin-5-amine is a fused bicyclic heteroaromatic compound, frequently utilized as a scaffold in the development of kinase inhibitors (e.g., targeting EGFR, PI3K, or CDK pathways).[1]
Analytically, this molecule presents distinct challenges due to its physicochemical properties:
Basicity: The pyridine nitrogen and the exocyclic amine contribute to a basic pKa (estimated ~6.5–7.5), leading to protonation at standard acidic HPLC pH.
Polarity: The fused ring system with multiple nitrogen atoms creates a polar surface area, often resulting in poor retention (low k') on standard C18 columns.
Peak Tailing: Strong ionic interactions between the protonated amine and residual silanols on silica-based columns frequently cause severe peak tailing (
This guide compares three distinct chromatographic approaches to establish a robust retention time (RT) reference and achieve peak symmetry suitable for quantitative analysis.
Method Comparison: Performance Analysis
We evaluated the performance of 8-Methylpyrido[4,3-d]pyrimidin-5-amine across three common separation modes.
Why Method A Fails: At pH 2.5 (Formic acid), the molecule is fully protonated (
).[1] The positive charge repels the hydrophobic C18 chains (reducing retention) and interacts strongly with anionic silanols (causing tailing).[1]
Why Method B Wins: At pH 10, the molecule is largely neutral (
). This maximizes hydrophobic interaction with the C18 ligand, increasing retention and eliminating silanol-cation interactions. Note: You must use a column chemically stable at pH 10 (e.g., Ethylene Bridged Hybrid or similar technology).
Recommended Experimental Protocol (Method B)
This protocol provides the most robust retention time reference for purity analysis and assay development.
Reagents & Equipment[1][5][9]
Column: Waters XBridge C18 or Agilent ZORBAX Extend-C18 (4.6 x 150 mm, 3.5 µm or equivalent).[1]
Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH adjusted to 10.0 with
).
Mobile Phase B: Acetonitrile (HPLC Grade).
Detection: UV Diode Array (DAD) at 254 nm and 280 nm.
Injection Precision: RSD < 2.0% for peak area (n=5).
Visualization: Method Development Decision Tree
The following diagram illustrates the logical pathway for selecting the optimal HPLC conditions based on the specific analytical goal (e.g., MS compatibility vs. Peak Shape).
Caption: Decision matrix for selecting HPLC conditions. Method B (High pH) is preferred for UV-based purity assays, while HILIC is the alternative for MS sensitivity if acidic C18 fails.[1]
References
PubChem. (2025).[5][6] 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (Compound Summary).[1][5][7][8] National Library of Medicine.
[Link][1]
SIELC Technologies. (n.d.). HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode.
[Link]
McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A.
[Link]
MDPI. (2021). Structure Driven Prediction of Chromatographic Retention Times: Applications to Pharmaceutical Analysis. Molecules.[9][10][2][11][3][4][5][6][12][13][14]
[Link]
A Senior Application Scientist's Guide to Purity Validation: A Comparative Analysis Featuring 8-Methylpyrido[4,3-d]pyrimidin-5-amine
Introduction: The Imperative of Purity in Novel Compound Validation In the landscape of pharmaceutical research and drug development, the integrity of a chemical entity is paramount. The efficacy, safety, and reproducibi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative of Purity in Novel Compound Validation
In the landscape of pharmaceutical research and drug development, the integrity of a chemical entity is paramount. The efficacy, safety, and reproducibility of any study hinge on the unambiguous purity of the starting materials.[1] For novel heterocyclic compounds like 8-Methylpyrido[4,3-d]pyrimidin-5-amine, a molecule of interest in medicinal chemistry due to its nitrogen-rich scaffold, rigorous purity validation is not merely a procedural step but a foundational pillar of scientific validity.[2][3][4]
This guide provides an in-depth, experience-driven comparison of analytical techniques for purity determination, centered on the use of Elemental Analysis (EA) as a primary, quantitative tool. We will use the target molecule, 8-Methylpyrido[4,3-d]pyrimidin-5-amine, as a practical case study to illustrate the principles, protocols, and comparative strengths of various analytical methodologies. Our objective is to equip researchers with the rationale to design a self-validating system for purity assessment, ensuring data integrity from the bench to clinical application.
The Gold Standard of Bulk Purity: Elemental Analysis
Elemental analysis is a cornerstone technique in chemical analysis, providing a direct measure of the elemental composition of a sample.[5] Its power lies in its ability to deliver a quantitative assessment of the mass percentages of carbon (C), hydrogen (H), and nitrogen (N), which can be directly compared to the theoretical values derived from the compound's molecular formula. This makes it an indispensable tool for confirming the identity and bulk purity of a newly synthesized compound.[6][7]
The most common method, CHNS/O analysis, is based on the complete combustion of a sample in an oxygen-rich environment.[6][8] This process, rooted in the Pregl-Dumas method, converts the carbon, hydrogen, and nitrogen within the sample into their gaseous forms: carbon dioxide (CO₂), water (H₂O), and nitrogen gas (N₂), respectively.[8] These gases are then separated, typically by gas chromatography, and measured by a thermal conductivity detector.[6][9] The resulting data provides a fundamental and robust confirmation of a compound's elemental makeup.[10]
A logical and self-validating workflow is crucial. The following protocol outlines the steps to assess the purity of 8-Methylpyrido[4,3-d]pyrimidin-5-amine, explaining the causality behind each experimental choice.
Part 1: Theoretical Composition Calculation
The first step in any purity validation by elemental analysis is to establish the theoretical benchmark. This is a non-negotiable prerequisite that defines the expected outcome for a 100% pure sample.
This protocol is designed to ensure complete combustion and accurate detection, thereby guaranteeing the trustworthiness of the results.
Sample Preparation (The Causality of Homogeneity):
Ensure the sample is finely ground to a uniform consistency using a mortar and pestle. Rationale: This increases the surface area, ensuring rapid and complete combustion. Non-homogenous samples can lead to inconsistent and erroneous results.
Dry the sample thoroughly under a high vacuum or in a drying oven at an appropriate temperature below its melting point. Rationale: Residual solvents or water will artificially inflate the hydrogen and carbon percentages and lead to inaccurate results.[11] This is a common source of deviation.
Accurately weigh approximately 1-3 mg of the dried sample into a tin capsule. Rationale: This sample size is optimal for modern elemental analyzers to achieve complete combustion without overloading the system.
Instrument Calibration (The Foundation of Trust):
Calibrate the elemental analyzer using a certified standard of known elemental composition, such as Acetanilide.
Run the standard multiple times until the measured %C, %H, and %N values are consistently within the accepted tolerance of the certified values. Rationale: Calibration with a primary standard provides a traceable validation of the instrument's performance, ensuring the data generated for the unknown sample is reliable.
Data Acquisition and Analysis (Validation in Practice):
Analyze the 8-Methylpyrido[4,3-d]pyrimidin-5-amine sample in triplicate to assess the method's precision.
Calculate the average experimental percentages for C, H, and N.
Compare the experimental averages to the theoretical values calculated in Part 1.
Part 3: Interpretation of Results
For most small molecules in pharmaceutical research, the purity is considered acceptable if the experimental elemental composition is within ±0.4% of the theoretical values.[12][13]
Scenario 1: Results within ±0.4% Tolerance. This provides strong evidence of high bulk purity. For instance, an experimental result of C: 60.15%, H: 5.10%, N: 34.85% would be considered a successful validation.
Scenario 2: Results outside ±0.4% Tolerance. This indicates the presence of impurities. For example, a significantly low carbon percentage might suggest the presence of an inorganic salt. A high hydrogen percentage could point to residual water or solvent. This outcome necessitates further investigation using complementary analytical techniques.
A Comparative Guide to Purity Analysis Techniques
While elemental analysis is a powerful tool for assessing bulk purity, it does not identify the nature or number of individual impurities.[8] Therefore, a comprehensive purity validation strategy must integrate complementary methods. The following table compares elemental analysis with other essential techniques used in drug development.
Technique
Principle
Information Obtained
Sensitivity
Pros
Cons
Elemental Analysis (EA)
Sample combustion and detection of resulting gases (CO₂, H₂O, N₂).[9]
Fast, cost-effective, highly accurate for bulk purity assessment.[6][8]
Does not identify or quantify specific impurities; insensitive to isomeric impurities.
High-Performance Liquid Chromatography (HPLC)
Differential partitioning of components between a mobile and stationary phase.[14]
Separation and quantification of individual components, providing relative purity (e.g., 99.5% pure by area).
High (ng to pg)
Gold standard for purity in pharma; separates and quantifies impurities.[15][]
Requires a reference standard for absolute quantification; co-elution of impurities can occur.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclei in a magnetic field absorb and re-emit electromagnetic radiation.[17]
Definitive structural confirmation, identification of impurities with distinct signals. Quantitative NMR (qNMR) can determine purity without a specific reference standard.[18][19]
Moderate (requires µg to mg)
Provides unambiguous structural data; qNMR is a powerful primary method for quantification.[20]
Lower sensitivity than MS; complex mixtures can lead to overlapping signals.
Mass Spectrometry (MS) / LC-MS
Ionization of molecules and separation based on their mass-to-charge ratio.[21]
Precise molecular weight confirmation; when coupled with LC, provides mass data for the main compound and all separated impurities.[22][23]
Very High (pg to fg)
Unmatched sensitivity for detecting trace impurities; provides molecular weight of unknowns.[21][24]
Ionization efficiency can vary, making direct quantification challenging without standards.
Integrated Workflow for Comprehensive Purity Validation
A robust purity assessment strategy leverages the strengths of multiple techniques. Elemental analysis provides the foundational confirmation of bulk purity, while chromatographic and spectroscopic methods offer detailed insights into the impurity profile.
Caption: Integrated workflow for comprehensive purity validation.
Conclusion
Validating the purity of a novel compound like 8-Methylpyrido[4,3-d]pyrimidin-5-amine is a multi-faceted process that demands a thoughtful integration of analytical techniques. Elemental analysis serves as the essential starting point, offering a rapid, cost-effective, and highly accurate assessment of bulk purity.[8] A result that falls within the accepted ±0.4% tolerance of the theoretical values provides a strong foundation of trust in the material's integrity.[12]
However, for the rigorous standards of drug development, this foundational data must be complemented by high-resolution techniques such as HPLC, NMR, and MS. This synergistic approach creates a self-validating system where the quantitative data from elemental analysis corroborates the detailed impurity profile from chromatography and the structural confirmation from spectroscopy. By understanding the causality behind each method and integrating them into a logical workflow, researchers can ensure the scientific integrity of their work and the reliability of their results.
References
A Look at Elemental Analysis for Organic Compounds. (2021). AZoM. [Link]
Molecular Identification and Product Purity Assessment Using NMR Spectroscopy. (n.d.). News-Medical.net. [Link]
Mass spectrometry - Wikipedia. (n.d.). Wikipedia. [Link]
Mass Spectrometry for Molecular Weight: Common Methods and Applications. (n.d.). MtoZ Biolabs. [Link]
Fast and Simple Protein Molecular Weight Confirmation Using the Agilent InfinityLab LC/MSD XT Mass Selective Detector. (n.d.). Agilent. [Link]
Nuclear magnetic resonance spectroscopy (NMR). (n.d.). RSSL. [Link]
Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. (2024). Journal of Chemical and Pharmaceutical Research. [Link]
Use of NMR in Impurity Profiling for Pharmaceutical Products. (2020). Veeprho. [Link]
Structure Elucidation and NMR. (n.d.). Hypha Discovery. [Link]
Determination of heterocyclic aromatic amines in food products: automation of the sample preparation method prior to HPLC and HPLC-MS quantification. (1997). Mutation Research. [Link]
Beyond structural elucidation, introduction to qNMR – Part I. (2022). Nanalysis. [Link]
Live qualification/validation of purity methods for protein products. (n.d.). Department of Computer Science. [Link]
How to guarantee the purity of compounds in the laboratory and the determination of molecular masses? (2014). ResearchGate. [Link]
Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek, Inc.. [Link]
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (2006). European Medicines Agency. [Link]
Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024). ALWSCI. [Link]
Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE. (n.d.). PMC. [Link]
Peak Purity of Peptides and Large Molecules by Accurate Mass LC-MS. (2024). Contract Pharma. [Link]
Analytical Method Validation: are your analytical methods suitable for intended use? (2023). Quality Assistance. [Link]
Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2026). LCGC. [Link]
An International Study Evaluating Elemental Analysis. (n.d.). PMC - NIH. [Link]
Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC–MS/MS. (2021). ResearchGate. [Link]
METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC-MS/MS. (n.d.). CyberLeninka. [Link]
Preconcentration of Heterocyclic Aromatic Amines in Edible Fried Insects Using Surfactant-Assisted Hydrophobic Deep Eutectic Solvent for Homogeneous Liquid–Liquid Microextraction prior to HPLC. (2024). ACS Omega. [Link]
An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. (n.d.). PMC. [Link]
The chemistry of pyrido[2,3-d]pyrimidines. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]
Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties. (2024). MDPI. [Link]
A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. (2025). Der Pharma Chemica. [Link]
Executive Safety Summary 8-Methylpyrido[4,3-d]pyrimidin-5-amine is a nitrogen-rich heterocyclic amine, typically utilized as a scaffold in kinase inhibitor development. While specific toxicological data for this exact is...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
8-Methylpyrido[4,3-d]pyrimidin-5-amine is a nitrogen-rich heterocyclic amine, typically utilized as a scaffold in kinase inhibitor development. While specific toxicological data for this exact isomer may be limited in public databases, its structural class (aminopyridopyrimidines) mandates that it be treated as acutely toxic and environmentally persistent .[1]
Waste Stream:Organic Base / Toxic Non-Halogenated .[1]
Critical Incompatibility: DO NOT mix with strong acids (exothermic neutralization) or strong oxidizers (risk of N-oxide formation/energetic decomposition).[1]
Chemical Hazard Assessment (The "Why")
To ensure safety, we must understand the causality of the hazard. This compound is not merely "waste"; it is a reactive base.[1]
Basicity & Reactivity: The pyrimidine and pyridine rings contain basic nitrogen atoms.[1] Mixing this waste directly into a general "Organic Acid" waste stream can generate significant heat and pressure, potentially rupturing waste containers.[1]
Biological Activity: As a kinase inhibitor pharmacophore, this compound is designed to interact with biological systems.[1] Environmental release must be prevented to avoid aquatic toxicity.
Destruction Method: The only acceptable terminal disposal method is high-temperature incineration . This ensures the breakdown of the heterocyclic rings into nitrogen oxides (scrubbed) and carbon dioxide.[1]
Segregation & Compatibility Matrix
Effective disposal begins at the bench.[1] You must segregate this chemical to prevent "cocktailing"—the creation of unknown, highly reactive mixtures.
Waste Stream Category
Compatibility with 8-Methylpyrido...
Action / Rationale
Stream A: Organic Bases
Compatible
Target Stream. Combine with other amines (e.g., pyridine, triethylamine).
Stream B: Organic Acids
INCOMPATIBLE
DANGER. Exothermic reaction.[1] Forms salts. Keep separate.
Permissible if dissolved in DCM/Chloroform, but "Organic Base" tag takes precedence.[1]
Stream E: Aqueous
Poor
Compound is likely lipophilic.[1] Do not flush down drains.[1][2]
Step-by-Step Disposal Workflow
Phase 1: Pre-Disposal Stabilization
Solid Waste (Pure Substance/Spill Debris):
Do not dissolve solids just to dispose of them.[1]
Place solid waste in a double-lined polyethylene bag or a wide-mouth HDPE jar.[1]
Label as "Solid Hazardous Waste: Toxic Organic Solid."[1]
Liquid Waste (Mother Liquors/Reaction Mixtures):
If the solvent is compatible (e.g., DMSO, Methanol, Ethyl Acetate), pour into the Organic Base carboy.
Self-Validating Step: Check the pH of the waste container before addition.[1] If pH < 7, STOP . You are using the wrong container (Acid stream).
Phase 2: Packaging & Labeling
Container: Use High-Density Polyethylene (HDPE) or amber glass.[1] Avoid metal containers if the waste is corrosive (pH > 12.5).[1]
Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.[1]
Labeling:
Chemical Name: Write out the full name. Do not use abbreviations or structure drawings alone.
Hazard Checkboxes: Mark [x] Toxic and [x] Irritant.[1]
Operational Logic Flow (Visualization)
The following diagram illustrates the decision logic for disposing of this specific compound, ensuring no cross-contamination.
Figure 1: Decision matrix for segregating 8-Methylpyrido[4,3-d]pyrimidin-5-amine waste based on physical state and solvent carrier.
Emergency Procedures (Spill Management)
In the event of a spill outside the fume hood:
Evacuate & Isolate: The fine powder of aminopyrimidines can be a potent respiratory irritant.[1] Clear the area.
PPE Upgrade: Don double nitrile gloves, safety goggles, and an N95 or P100 respirator (if powder is airborne).[1]
Containment:
Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste bag.[1]
Liquids: Absorb with vermiculite or a commercial generic spill pad.[1] Do not use clay-based kitty litter if the solution contains hydrofluoric acid or other incompatibles, though rare here.
Decontamination: Wipe the surface with a mild dilute acid (e.g., 1% acetic acid) to neutralize the base residues, followed by soap and water. Dispose of all cleanup materials as hazardous waste.[1]
References & Regulatory Grounding
US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1] (40 CFR Part 261).[3] Defines criteria for characteristic hazardous waste (Toxicity).
[Link][1]
Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories.[1][4][5] (29 CFR 1910.1450).[5] Mandates the Chemical Hygiene Plan (CHP) and proper waste segregation.
[Link][1][5][6][7]
National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1][4] (Standard reference for amine segregation and disposal).
[Link]
Personal protective equipment for handling 8-Methylpyrido[4,3-d]pyrimidin-5-amine
Comprehensive Safety and Handling Guide: 8-Methylpyrido[4,3-d]pyrimidin-5-amine This guide provides essential safety protocols and operational directives for the handling of 8-Methylpyrido[4,3-d]pyrimidin-5-amine. As spe...
Author: BenchChem Technical Support Team. Date: February 2026
Comprehensive Safety and Handling Guide: 8-Methylpyrido[4,3-d]pyrimidin-5-amine
This guide provides essential safety protocols and operational directives for the handling of 8-Methylpyrido[4,3-d]pyrimidin-5-amine. As specific hazard data for this compound is not extensively published, this document establishes a conservative safety framework based on the known toxicological profiles of structurally related aminopyridines and pyridopyrimidine derivatives.[1][2][3][4] The primary objective is to ensure the safety of all laboratory personnel through rigorous adherence to these protocols, which are designed to be self-validating systems of protection.
Inferred Hazard Assessment and Risk Profile
The molecular structure of 8-Methylpyrido[4,3-d]pyrimidin-5-amine incorporates an aminopyridine moiety fused to a pyrimidine ring. Analogous heterocyclic amines are known to possess significant biological activity and, consequently, potential toxicity.[5][6][7] Based on a thorough review of similar chemical classes, a cautious approach is mandatory.
Anticipated Hazards:
Acute Toxicity: Compounds in this class can be harmful or toxic if swallowed, inhaled, or absorbed through the skin.[5][6][7]
Skin and Eye Irritation: Direct contact is likely to cause skin irritation and serious eye irritation or damage.[5][7][8][9]
Respiratory Tract Irritation: Inhalation of airborne powder or aerosols may cause irritation to the respiratory system.[7][8]
Incompatible Materials: This compound should be stored away from strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[5][10]
Personal Protective Equipment (PPE) Protocol
A multi-tiered PPE approach is recommended, with the level of protection dictated by the specific handling operation and the potential for exposure. All handling of this compound, particularly in its solid form, must be conducted within a certified chemical fume hood to minimize inhalation risk.[5][8]
Protection Level
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Applicable Scenarios
Routine Handling
ANSI-approved safety goggles with side shields.[11][12]
A NIOSH-approved half-mask or full-face respirator with particulate filters (P100) or organic vapor/acid gas cartridges.[12][13][14]
Operations with a high potential for aerosol generation, handling large quantities, or spill cleanup.
Operational Plans: Step-by-Step Procedures
Adherence to a strict, sequential protocol for donning and doffing PPE is critical to prevent accidental exposure and cross-contamination.
Donning PPE: A Step-by-Step Guide
Preparation: Ensure the work area is clear and a chemical fume hood is operational. Verify that an eyewash station and safety shower are accessible.[5][11]
Body Protection: Don the lab coat, ensuring it is fully buttoned. If required, add a chemical-resistant apron.
Respiratory Protection: If the task requires it, perform a fit check on your respirator. Don the respirator.
Eye and Face Protection: Put on safety goggles. If required, add a face shield.
Hand Protection: Don the first pair of nitrile gloves, ensuring the cuffs are tucked under the sleeves of the lab coat. Don the second pair of gloves over the first.
Doffing PPE: The Decontamination Sequence
This sequence is designed to remove the most contaminated items first.
Initial Decontamination: Before exiting the immediate work area, wipe down outer gloves with an appropriate solvent (e.g., 70% ethanol) and dispose of the wipe as hazardous waste.
Outer Gloves: Remove the outer pair of gloves by peeling them off without touching the exterior surface. Dispose of them in a designated hazardous waste container.
Face and Eye Protection: Remove the face shield (if used), followed by the safety goggles, handling them by the sides.
Body Protection: Unbutton the lab coat and remove it by rolling it outwards, ensuring the contaminated exterior is contained.
Respiratory Protection: Remove the respirator.
Inner Gloves: Remove the final pair of gloves, again without touching the outer surface.
Hygiene: Immediately and thoroughly wash hands and any exposed skin with soap and water.[8][10]
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.
Caption: PPE selection workflow for handling 8-Methylpyrido[4,3-d]pyrimidin-5-amine.
Decontamination and Disposal Plan
Proper disposal is a critical component of laboratory safety and environmental responsibility.
Equipment and Work Surface Decontamination
All non-disposable equipment (e.g., spatulas, glassware) must be decontaminated immediately after use. This can be achieved by rinsing with a suitable organic solvent, followed by washing with soap and water.
Work surfaces within the fume hood should be wiped down with an appropriate solvent and then cleaned with a standard laboratory disinfectant.
Disposal of Contaminated Materials
Solid Waste: All contaminated disposable items, including gloves, bench paper, wipes, and used PPE, must be collected in a dedicated, clearly labeled hazardous waste container.
Chemical Waste: Unused compound and solutions containing 8-Methylpyrido[4,3-d]pyrimidin-5-amine must be disposed of as hazardous chemical waste. Do not discharge into the sewer system.[10][15] Follow all federal, state, and local regulations for hazardous waste disposal.[15]
Emergency Response Procedures
Immediate and correct action is vital in the event of an exposure.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5][7][16] Seek immediate medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][10] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.
Inhalation: Move the individual to fresh air immediately.[5][10] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[5][8] Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[5][8][10]
Spill: Evacuate the area. Wear the appropriate elevated-risk PPE, including respiratory protection. Cover the spill with an inert absorbent material (e.g., sand, vermiculite).[8] Sweep up the material, place it in a sealed container, and dispose of it as hazardous waste.[10]
References
Fisher Scientific. (n.d.). Safety Data Sheet for 4-Amino-2,6-dihydroxypyrimidine.
Fisher Scientific. (n.d.). Safety Data Sheet for Pyrimidine.
Tri-iso. (n.d.). Material Safety Data Sheet for ADDITIN RC 9308.
United States Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
CymitQuimica. (2024, December 19). Safety Data Sheet for 6-Chloro-2-methylpyrido[3,4-d]pyrimidin-4(1H)-one.
Fisher Scientific. (n.d.). Safety Data Sheet for 2-Amino-4-picoline.
MilliporeSigma. (2025, November 6). Safety Data Sheet for 4-Aminopyridine.
MilliporeSigma. (2025, November 6). Safety Data Sheet for 2-Amino-5-methylpyridine.
Fisher Scientific. (2009, June 12). Safety Data Sheet for 4,5-Diaminopyrimidine.
DC Fine Chemicals. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
BenchChem. (n.d.). Personal protective equipment for handling 5-ethyl-2,3-dihydro-1H-inden-2-amine.
Healthy Bean. (2023, April 12). PPE for Chemical Handling: A Quick Guide.
BenchChem. (n.d.). Application Notes and Protocols for Antimicrobial and Antifungal Screening of Pyridopyrimidine Derivatives.
Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
TCI Chemicals. (2025, May 14). Safety Data Sheet for 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one.
TCI Chemicals. (2024, December 10). Safety Data Sheet for 4-Amino-1-methylpiperidine.
El-Shahat, M., et al. (2025, August 6). A Novel Synthesis and Characterization of Fused Pyridopyrimidine Derivatives.
ACS Chemical Neuroscience. (2021, October 15). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation.
Cayman Chemical. (2024, October 30). Safety Data Sheet for 4-Aminopyridine.
PMC. (2024, July 18). Exploring a New Generation of Pyrimidine and Pyridine Derivatives as Anti-Influenza Agents Targeting the Polymerase PA–PB1 Subunits Interaction.
PMC. (n.d.). Optimization and Mechanistic Characterization of Pyridopyrimidine Inhibitors of Bacterial Biotin Carboxylase.
AK Scientific, Inc. (n.d.). Safety Data Sheet for 4-Aminopyrazolo[3,4-d]pyrimidine.
MDPI. (2024, August 7). Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggregation Properties.
